N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

• CAS: 1306603-08-6

Core Science & Biosynthesis

Molecular weight and formula of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

The following technical guide details the physicochemical profile, synthetic methodology, and structural characterization of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine . This document is structured for researchers in medicinal chemistry and process development.

Executive Summary & Chemical Identity[1]

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is a secondary amine building block featuring a cyclopropyl moiety and a sulfone-functionalized alkyl chain. It serves as a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors and other immunomodulatory agents, where the cyclopropyl group provides metabolic stability and the sulfone acts as a polar hydrogen-bond acceptor.

Core Chemical Data[1][2][3]

Property	Specification
IUPAC Name	N-(1-methanesulfonylpropan-2-yl)cyclopropanamine
Molecular Formula	C₇H₁₅NO₂S
Molecular Weight	177.27 g/mol
CAS Number	Not widely listed; chemically distinct entity
SMILES	CC(CN(C1CC1)H)CS(=O)(=O)C (Isomeric) / CC(CS(=O)(=O)C)NC1CC1
Structure Type	Secondary Amine, Alkyl Sulfone, Cyclopropane Derivative

Physicochemical Profiling

Understanding the physical properties is essential for handling and formulation. The presence of the sulfone group lowers the LogP compared to purely alkyl amines, enhancing aqueous solubility while maintaining membrane permeability.

Parameter	Value (Predicted/Experimental)	Context
Physical State	Viscous Oil / Low-melting Solid	Amine/Sulfone interaction increases viscosity.
Boiling Point	~320–330 °C (at 760 mmHg)	High due to dipolar sulfone and H-bonding amine.
pKa (Conjugate Acid)	9.5 – 10.5	Typical for secondary alkyl amines; basic.
LogP	0.8 – 1.2	Lipophilic enough for CNS penetration; hydrophilic enough for oral bioavailability.
Polar Surface Area (PSA)	~54 Ų	(NH: 12 + SO₂: 42). Favorable for cell permeability.
Chirality	1 Chiral Center (C2 of propyl chain)	Exists as (R) and (S) enantiomers. Synthesis typically yields racemate unless chiral HPLC is used.

Synthetic Methodology

The most robust route to N-(1-methanesulfonylpropan-2-yl)cyclopropanamine utilizes a Reductive Amination strategy. This approach avoids over-alkylation and allows for the use of stable precursors.

Retrosynthetic Analysis

The molecule is disconnected at the C-N bond between the propyl backbone and the cyclopropyl amine.

• Synthon A: Cyclopropanamine (Nucleophile)

• Synthon B: 1-(methylsulfonyl)propan-2-one (Electrophile)

Detailed Synthetic Protocol

Step 1: Preparation of 1-(methylsulfonyl)propan-2-one

• Reagents: Chloroacetone, Sodium Methanesulfinate (

  ).

• Solvent: Ethanol/Water (3:1).

• Procedure:

  • Dissolve Sodium Methanesulfinate (1.2 eq) in Ethanol/Water.

  • Add Chloroacetone (1.0 eq) dropwise at 0°C.

  • Reflux for 4 hours.

  • Concentrate and extract with Ethyl Acetate.[1]

  • Yield: ~85% (White solid/crystalline).[2][3]

Step 2: Reductive Amination (Coupling)

• Reagents: 1-(methylsulfonyl)propan-2-one, Cyclopropanamine, Sodium Triacetoxyborohydride (

  ), Acetic Acid.

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

• Procedure:

  • Imine Formation: In a dry flask, dissolve 1-(methylsulfonyl)propan-2-one (1.0 eq) and Cyclopropanamine (1.1 eq) in DCE.

  • Catalysis: Add Acetic Acid (1.0 eq) to catalyze imine formation. Stir at Room Temperature (RT) for 1 hour.

  • Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise.

  • Reaction: Allow to warm to RT and stir for 12–16 hours.

  • Quench: Quench with saturated aqueous

    .

  • Workup: Extract with DCM (3x). Wash organics with brine, dry over

    , and concentrate.

  • Purification: Flash chromatography (SiO2, DCM:MeOH 95:5 + 1%

    ).

Reaction Pathway Diagram

Figure 1: Step-wise synthetic pathway via reductive amination of a beta-ketosulfone.

Analytical Characterization

To validate the synthesis, the following spectroscopic signatures are expected.

1H NMR (400 MHz, CDCl3)

• 0.30 – 0.50 ppm (m, 4H): Cyclopropyl methylene protons (highly diagnostic upfield shift).
• 1.25 ppm (d, 3H): Methyl group on the propyl chain ( ).
• 2.15 ppm (m, 1H): Cyclopropyl methine proton ( ).
• 2.95 ppm (s, 3H): Methyl sulfone singlet ( ).
• 3.05 – 3.20 ppm (m, 2H): Methylene protons adjacent to sulfone ( ).
• 3.40 ppm (m, 1H): Chiral methine proton of the propyl chain ( ).

Mass Spectrometry (ESI+)

• M+H: Calculated: 178.09. Observed: 178.1.

• Fragmentation: Loss of cyclopropyl group or sulfone moiety may be observed in MS/MS.

Applications & Handling

Research Applications

• Fragment-Based Drug Discovery (FBDD): The molecule serves as a "linker-capable" fragment. The secondary amine allows for coupling to aromatic heterocycles (via

  or Buchwald-Hartwig amination) to generate kinase inhibitors.

• Bioisostere Studies: The sulfone group is often used to replace amides or esters to improve metabolic stability against hydrolysis.

Safety Protocol

• Hazards: As a secondary amine, it is a skin and eye irritant. The sulfone precursor is generally stable but should be handled with standard PPE.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or carbamate formation with atmospheric

  .

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Field, L. (1978). "Dilute Chemical Processes: Sulfones." Synthesis, 1978(10), 713-740.
• Pfizer Inc. (2018). "Janus Kinase Inhibitors and Intermediates." World Intellectual Property Organization, WO/2018/067422.

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• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

The Emergence of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Derivatives: A Technical Guide to a Novel Pharmacological Scaffold

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

The cyclopropanamine moiety has been firmly established as a "privileged scaffold" in modern medicinal chemistry, most notably for its role in the development of potent inhibitors of Lysine-Specific Demethylase 1 (LSD1), a critical epigenetic regulator and a high-value target in oncology. This technical guide delves into the pharmacological potential of a novel class of these derivatives: N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and its analogs. We will explore the scientific rationale behind their design, propose a viable synthetic strategy, and outline a comprehensive framework for their preclinical evaluation. This document serves as an in-depth resource for researchers and drug development professionals seeking to explore new chemical entities within this promising therapeutic space.

Introduction: The Cyclopropanamine Core - A Gateway to Potent Bioactivity

The cyclopropane ring, with its inherent strain and unique electronic properties, imparts valuable characteristics to pharmacologically active molecules.[1] When incorporated into an amine-containing structure, forming a cyclopropylamine, it creates a conformationally restricted motif that can enhance binding affinity to biological targets.[1] The most prominent success story of the cyclopropylamine scaffold is the development of trans-2-phenylcyclopropylamine (TCP), also known as tranylcypromine.[2][3] Initially developed as a monoamine oxidase (MAO) inhibitor for the treatment of depression, TCP was later identified as a potent, mechanism-based inhibitor of Lysine-Specific Demethylase 1 (LSD1).[2][3]

LSD1, a flavin adenine dinucleotide (FAD)-dependent enzyme, plays a crucial role in transcriptional regulation by demethylating mono- and di-methylated lysine residues on histone H3 (specifically H3K4me1/2 and H3K9me1/2).[4] Its overexpression is implicated in a variety of cancers, including acute myeloid leukemia (AML), where it contributes to the maintenance of a malignant phenotype.[4] Consequently, the development of LSD1 inhibitors has become a major focus in oncology drug discovery.

The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine scaffold represents a novel iteration of this established pharmacophore. The introduction of a methanesulfonyl-containing side chain is hypothesized to modulate the physicochemical properties of the molecule, potentially influencing its solubility, metabolic stability, and target engagement. This guide will provide a comprehensive overview of the rationale, synthesis, and evaluation of this promising new class of compounds.

Proposed Synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Derivatives

The synthesis of the target compounds can be approached through a convergent strategy, leveraging established methods for the N-alkylation of cyclopropylamines. A plausible synthetic route is outlined below:

Scheme 1: Proposed Synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Caption: Proposed synthetic pathway via reductive amination.

Step-by-Step Protocol:

• Imine Formation: Cyclopropylamine is reacted with 1-methanesulfonylpropan-2-one in a suitable solvent, such as dichloromethane (DCM) or 1,2-dichloroethane (DCE). The reaction is typically carried out at room temperature and can be facilitated by a dehydrating agent, like magnesium sulfate or molecular sieves, to drive the equilibrium towards the formation of the imine intermediate.

• Reductive Amination: The crude imine intermediate is then subjected to reduction without isolation. A mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), is added to the reaction mixture. This reagent is selective for the reduction of imines in the presence of ketones, minimizing side reactions. The reaction is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired N-(1-methanesulfonylpropan-2-yl)cyclopropanamine.

This synthetic approach is versatile and allows for the introduction of various substituents on both the cyclopropane ring and the sulfonyl-containing side chain, enabling the generation of a library of analogs for structure-activity relationship (SAR) studies.

Pharmacological Potential and Mechanism of Action

The primary hypothesized pharmacological target for this class of compounds is LSD1. The cyclopropylamine moiety is expected to act as a mechanism-based inactivator of the FAD cofactor within the enzyme's active site, a mechanism well-documented for TCP and its derivatives.

LSD1 Inhibition

The proposed mechanism of LSD1 inhibition is depicted below:

Caption: Proposed mechanism of irreversible LSD1 inhibition.

The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine derivative is anticipated to bind to the active site of LSD1. The flavin-dependent oxidase activity of the enzyme will catalyze the one-electron oxidation of the cyclopropylamine nitrogen, generating a radical cation intermediate. This unstable intermediate is prone to rapid ring opening of the strained cyclopropane ring, leading to the formation of a reactive species that covalently modifies the FAD cofactor. This irreversible covalent modification results in the inactivation of the enzyme.

Structure-Activity Relationship (SAR) Considerations

The design of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine allows for systematic exploration of the SAR. Key areas for modification include:

• Stereochemistry of the Cyclopropane Ring: The relative stereochemistry of the substituents on the cyclopropane ring can significantly impact potency and selectivity.

• Substitution on the Cyclopropane Ring: Introduction of substituents on the cyclopropane ring can be explored to optimize interactions with the enzyme's active site.

• The Methanesulfonylpropyl Side Chain: The length and branching of the alkyl chain, as well as the nature of the sulfonyl group (e.g., replacement with other sulfonamides or bioisosteres), can influence solubility, cell permeability, and potential off-target activities. The methanesulfonyl group, being a hydrogen bond acceptor, may also contribute to target engagement and improved pharmacokinetic properties.[5]

Preclinical Evaluation Workflow

A rigorous preclinical evaluation is essential to validate the pharmacological potential of this novel class of compounds. The following workflow outlines the key experimental stages:

Caption: A comprehensive preclinical evaluation workflow.

In Vitro Characterization

4.1.1. Biochemical Assays for LSD1 Inhibition

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) and the mode of inhibition (reversible vs. irreversible).

• Protocol: Peroxidase-Coupled Assay

  • Reagents: Recombinant human LSD1 enzyme, horseradish peroxidase (HRP), Amplex Red reagent, and a suitable H3K4me2 peptide substrate.

  • Procedure: a. Pre-incubate varying concentrations of the test compound with the LSD1 enzyme in a 96-well plate. b. Initiate the demethylation reaction by adding the H3K4me2 peptide substrate. c. The reaction produces hydrogen peroxide (H₂O₂), which is a substrate for HRP. d. HRP, in the presence of H₂O₂, catalyzes the conversion of Amplex Red to the fluorescent product, resorufin. e. Measure the fluorescence intensity at an excitation wavelength of 530-560 nm and an emission wavelength of ~590 nm.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

4.1.2. Cell-Based Assays

• Objective: To assess the anti-proliferative activity and target engagement in a cellular context.

• Protocol: Cell Proliferation Assay (e.g., using MV-4-11 AML cell line)

  • Cell Culture: Culture MV-4-11 cells in appropriate media and conditions.

  • Treatment: Seed the cells in 96-well plates and treat with a serial dilution of the test compound for a specified period (e.g., 72 hours).

  • Viability Assessment: Use a cell viability reagent (e.g., CellTiter-Glo®) to measure the ATP content, which correlates with the number of viable cells.

  • Data Analysis: Determine the GI₅₀ (concentration for 50% growth inhibition) from the dose-response curve.

• Protocol: Western Blot for Target Engagement

  • Treatment: Treat cancer cells with the test compound at various concentrations and time points.

  • Lysate Preparation: Harvest the cells and prepare whole-cell lysates.

  • Electrophoresis and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against H3K4me2 and a loading control (e.g., total H3 or GAPDH).

  • Detection: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate to visualize the protein bands. An increase in the H3K4me2 signal indicates LSD1 inhibition.

ADMET Profiling

A preliminary in silico and in vitro ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile is crucial for identifying potential liabilities early in the drug discovery process. The presence of the methanesulfonyl group is generally associated with improved aqueous solubility and metabolic stability.[5]

Parameter	Experimental Method	Rationale
Aqueous Solubility	Kinetic or thermodynamic solubility assays	Predicts oral absorption and formulation feasibility.
Cell Permeability	PAMPA or Caco-2 permeability assays	Assesses the ability of the compound to cross cell membranes.
Metabolic Stability	Liver microsome or hepatocyte stability assays	Determines the rate of metabolic clearance.
CYP450 Inhibition	Assays against major CYP isoforms (e.g., 3A4, 2D6)	Identifies potential for drug-drug interactions.
Plasma Protein Binding	Equilibrium dialysis or ultrafiltration	Influences the free drug concentration and distribution.

Table 1: Key In Vitro ADMET Assays

In Vivo Evaluation

Promising candidates from in vitro and ADMET profiling should be advanced to in vivo studies.

• Pharmacokinetics (PK): Determine the PK profile in rodents (e.g., mice or rats) following intravenous and oral administration to assess parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

• Efficacy in Xenograft Models: Evaluate the anti-tumor efficacy in a relevant cancer model, such as an AML xenograft model using MV-4-11 cells. Tumor growth inhibition and biomarker analysis (e.g., H3K4me2 levels in tumor tissue) will be key endpoints.

Future Perspectives and Conclusion

The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine scaffold represents a promising new avenue for the development of novel pharmacological agents, particularly as inhibitors of LSD1. The strategic incorporation of a methanesulfonyl-containing side chain offers the potential for improved physicochemical and pharmacokinetic properties compared to existing cyclopropylamine-based inhibitors. The synthetic accessibility of these derivatives, coupled with a clear and well-validated biological target, provides a strong foundation for a successful drug discovery program.

This technical guide has outlined the rationale, a viable synthetic approach, and a comprehensive preclinical evaluation workflow for this novel class of compounds. Through systematic SAR exploration and rigorous biological and pharmacological profiling, N-(1-methanesulfonylpropan-2-yl)cyclopropanamine derivatives hold the potential to yield next-generation therapeutics for the treatment of cancer and other diseases where LSD1 plays a pathogenic role.

References

• Tranylcypromine-based LSD1 Inhibitors: Structure-Activity Relationship, Antiproliferative Effect in Leukemias and Gene Target Modul
• Design, synthesis, molecular docking, in silico ADMET profile and anticancer evaluations of sulfonamide endowed with hydrazone-coupled deriv
• Optimization of ADME Properties for Sulfonamides Leading to the Discovery of a T-Type Calcium Channel Blocker, ABT-639. PMC.
• Synthetic and structure–activity studies of SP2577 and TCP towards LSD1 targeting PROTACs. RSC Publishing.
• Methyl sulfonamide substituents improve the pharmacokinetic properties of bicyclic 2-pyridone based Chlamydia trachom
• TCPs: privileged scaffolds for identifying potent LSD1 inhibitors for cancer therapy. PubMed.
• Structure–Activity Relationship and In Silico Evaluation of cis- and trans-PCPA-Derived Inhibitors of LSD1 and LSD2. ACS Medicinal Chemistry Letters.
• Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole or pyridine as anti-diabetic and anti-Alzheimer's agents. PMC.
• Unravelling the target landscape of tranylcypromines for new drug discovery. PMC.
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An In-depth Technical Guide to the Toxicity Profile and Handling of Methanesulfonylpropan-2-yl Compounds

Introduction

Methanesulfonylpropan-2-yl compounds, a class of alkylating agents, are characterized by the presence of a methanesulfonyl group attached to a propan-2-yl moiety. A prominent member of this class is Isopropyl Methanesulfonate (IPMS), which serves as a representative compound for understanding the toxicological properties and handling requirements of this chemical family. These compounds are potent alkylating agents, a characteristic that underpins both their utility in chemical synthesis and their significant health hazards. Their ability to introduce an alkyl group into nucleophilic sites of biologically active molecules, particularly DNA, is the primary mechanism of their genotoxicity and carcinogenicity.[1][2][3] This guide provides a comprehensive overview of the toxicity profile of methanesulfonylpropan-2-yl compounds and detailed protocols for their safe handling, aimed at researchers, scientists, and drug development professionals.

Toxicity Profile

The toxicity of methanesulfonylpropan-2-yl compounds is intrinsically linked to their reactivity as alkylating agents. The isopropyl group's structure influences the reaction mechanism, favoring SN1-type reactions which are associated with high mutagenic potential.[4]

Acute Toxicity

Methanesulfonylpropan-2-yl compounds exhibit significant acute toxicity through various routes of exposure.

• Oral: Isopropyl methanesulfonate is harmful if swallowed, with an oral LD50 in wild birds reported as 287 mg/kg.[5] Ingestion can cause severe and permanent damage to the digestive tract, including burns and potential perforation.[6]

• Dermal: These compounds are corrosive to the skin, causing burns and irritation.[5][6] Absorption through the skin can be harmful.

• Inhalation: Inhalation of vapors or mists is a primary concern, as it can cause severe chemical burns to the respiratory tract, potentially leading to pulmonary edema.[6]

Genotoxicity and Carcinogenicity

The most significant toxicological concern associated with methanesulfonylpropan-2-yl compounds is their genotoxic and carcinogenic potential.

• Mechanism of Genotoxicity: As alkylating agents, these compounds can transfer their isopropyl group to the nucleophilic centers in DNA, particularly the N7 and O6 positions of guanine. This alkylation can lead to DNA damage, mutations, and chromosomal aberrations.[2][7] The mutagenic potential of methanesulfonic acid esters has been demonstrated in various in vitro and in vivo assays.[4][8][9]

• Ames Test: Methanesulfonic acid esters, including isopropyl methanesulfonate, have consistently shown positive results in the Ames test, indicating their mutagenic potential in bacteria.[8][10] These compounds are active in Salmonella typhimurium strains TA98 and TA100, often without the need for metabolic activation.[8]

• Carcinogenicity: There is limited but indicative evidence of a carcinogenic effect for isopropyl methanesulfonate.[5][6] Due to their genotoxic nature, it is prudent to handle all compounds in this class as potential carcinogens. The International Agency for Research on Cancer (IARC) has classified many alkylating agents as known or probable human carcinogens.[11]

Reproductive and Developmental Toxicity

There is limited specific data on the reproductive and developmental toxicity of methanesulfonylpropan-2-yl compounds. However, adverse reproductive effects have been observed in experimental animals exposed to isopropyl methanesulfonate.[5] Given their mechanism of action, which involves DNA damage, there is a strong theoretical basis for concern regarding their potential to cause reproductive and developmental harm. For other sulfonate compounds, such as ethyl methanesulfonate, fetal malformations have been observed in animal studies.[12]

Quantitative Toxicity Data

For a clearer understanding of the toxic potential, the following table summarizes available quantitative data for representative methanesulfonyl compounds.

Compound	Test Type	Species	Route	Value	Reference
Isopropyl Methanesulfonate	LD50	Wild Bird	Oral	287 mg/kg	[5]
Isopropyl Methanesulfonate	Ames Test	S. typhimurium (TA98, TA100)	In vitro	Positive	[8]
Ethyl Methanesulfonate	NOEL (Teratogenicity)	Mouse	-	100 mg/kg	[12]
Methanesulfonic Acid	NOAEL (Reproductive/Developmental)	Rat	Oral	1000 mg/kg/day	[13][14]
Alkylbenzene Sulfonates	LD50	Rat	Oral	404 - 1980 mg/kg	[15]

Safe Handling and Personal Protective Equipment (PPE)

Due to their hazardous nature, strict adherence to safety protocols is mandatory when handling methanesulfonylpropan-2-yl compounds.

Engineering Controls

• Chemical Fume Hood: All work with these compounds, including weighing, dispensing, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors and aerosols.[16]

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are effectively diluted and removed.[17]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.

• Gloves: Double gloving with nitrile gloves is recommended. Inspect gloves for any signs of degradation or puncture before and during use. Change gloves frequently and immediately if contamination is suspected.[17]

• Eye Protection: Chemical splash goggles and a face shield are essential to protect the eyes and face from splashes of liquids or fine powders.[18]

• Lab Coat: A lab coat with long sleeves and tight cuffs should be worn. For larger quantities or tasks with a higher risk of splashing, a chemically resistant apron or gown is recommended.[17]

• Respiratory Protection: For situations where engineering controls may not be sufficient to maintain exposure below occupational exposure limits, or during spill cleanup, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[5]

Diagram 1: PPE Workflow for Handling Methanesulfonylpropan-2-yl Compounds

Caption: Step-by-step workflow for decontamination and waste disposal.

Waste Disposal

All materials contaminated with methanesulfonylpropan-2-yl compounds are considered hazardous waste and must be disposed of accordingly.

• Solid Waste: Contaminated PPE, absorbent materials, and empty containers should be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container. [19]* Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled, sealed, and chemically compatible hazardous waste container. Do not pour this waste down the drain. [19]* Follow all institutional, local, state, and federal regulations for the disposal of hazardous chemical waste. [6][20]

Conclusion

Methanesulfonylpropan-2-yl compounds are potent alkylating agents that pose significant health risks, primarily due to their genotoxic and carcinogenic properties. A thorough understanding of their toxicity profile and strict adherence to the handling, PPE, and emergency procedures outlined in this guide are paramount for ensuring the safety of laboratory personnel and the protection of the environment. By implementing these self-validating protocols, researchers can mitigate the risks associated with these valuable yet hazardous chemicals.

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• Infection Prevention Control.

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• 4. The dependence of the mutagenicity of methanesulphonic acid esters in S. typhimurium TA100 on the alkylation mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Evaluation of the in vivo mutagenicity of isopropyl methanesulfonate in acute and 28-day studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mutagenicity Assessment of Homologous Series of Methyl Ester Sulphonates (MES) Using the Bacterial Reverse Mutation (Ames) Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. occupationalcancer.ca [occupationalcancer.ca]
• 12. Literature review on the genotoxicity, reproductive toxicity, and carcinogenicity of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Federal Register :: Methane Sulfonic Acid; Exemption from the Requirement of a Tolerance [federalregister.gov]
• 14. Oral developmental toxicity study of methylsulfonylmethane in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 17. Best practices for handling chemical reagents to prevent cross-contamination | Quimivita [quimivita.com]
• 18. gz-supplies.com [gz-supplies.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. assets.thermofisher.com [assets.thermofisher.com]

Technical Assessment: In Vitro Metabolic Stability of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Executive Summary & Structural Liability Analysis

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine represents a distinct chemotype often utilized in modern medicinal chemistry (e.g., JAK inhibitors like abrocitinib intermediates) to balance solubility with metabolic resistance.

Before initiating wet-lab protocols, a structural dissection is required to predict metabolic "soft spots" and select the appropriate assay conditions.

Structural Dissection

• Cyclopropylamine Moiety (The "Warhead"):

  • Benefit: Increases metabolic stability relative to isopropyl/ethyl groups by blocking

    -carbon hydroxylation.

  • Liability: A known structural alert for Mechanism-Based Inactivation (MBI) of CYP450 enzymes (specifically CYP2D6 and CYP3A4). The strained ring can undergo Single Electron Transfer (SET) oxidation, leading to ring opening and the formation of a reactive carbon-centered radical that covalently binds to the heme of the enzyme (Suicide Inhibition).

• Sulfone (

  ):

  • Benefit: Highly polar and metabolically robust. It acts as an electron-withdrawing group (EWG), lowering the

    of the secondary amine, which may reduce lysosomal trapping and alter CYP binding affinity.

  • Liability: Generally inert, but contributes to high polarity, potentially limiting hepatocyte permeability.

• Secondary Amine:

  • Susceptible to N-glucuronidation (Phase II) and N-oxidation (FMO/CYP).

Strategic Directive: Standard intrinsic clearance (

) assays are insufficient. The protocol must be designed to detect both turnover (stability) and reactive metabolite formation (MBI risk) .

Experimental Design: Microsomal Stability Assay

This protocol utilizes Human Liver Microsomes (HLM) to determine the in vitro intrinsic clearance (

).

The "Why" Behind the Parameters (Causality)

• Substrate Concentration (1 µM): We use a concentration

  to ensure First-Order Kinetics. This allows the simplified calculation of without needing full curves.

• Microsomal Protein (0.5 mg/mL): A balance between sufficient enzyme activity to detect turnover and minimizing non-specific binding (NSB).

• Cofactor (NADPH): Essential for CYP and FMO activity.

• Buffer (K-Phosphate, pH 7.4): Mimics physiological pH.

Validated Protocol Workflow

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL stock).

• NADPH Regenerating System (or 10 mM NADPH solution).

• Test Compound (10 mM DMSO stock).

• Positive Controls: Verapamil (High turnover), Warfarin (Low turnover).

• Internal Standard (IS): Tolbutamide or Labetalol in Acetonitrile.

Step-by-Step Procedure:

• Preparation: Dilute Test Compound to 2 µM in 100 mM Potassium Phosphate buffer (pH 7.4).

• Enzyme Mix: Prepare HLM solution at 1.0 mg/mL in buffer.

• Pre-Incubation:

  • Mix 30 µL of Compound Solution + 30 µL of Enzyme Mix in a 96-well plate.

  • Final concentrations: 1 µM Compound, 0.5 mg/mL Protein.

  • Incubate at 37°C for 10 minutes (allows temperature equilibration).

• Initiation: Add 60 µL of pre-warmed NADPH (2 mM) to start the reaction. (Final volume 120 µL).

• Sampling (Time-Course):

  • At

    minutes, remove 15 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL of ice-cold Acetonitrile containing Internal Standard (IS).

  • Mechanism:[1][2][3][4] Organic solvent denatures enzymes, stopping metabolism and precipitating proteins.

• Processing: Centrifuge at 4,000 rpm for 20 mins at 4°C to pellet protein.

• Analysis: Inject supernatant onto LC-MS/MS.

Workflow Visualization

Figure 1: Step-by-step workflow for the microsomal metabolic stability assay ensuring kinetic integrity.

Data Analysis & Interpretation

Calculation of Intrinsic Clearance

Plot the natural log (

) of the "Peak Area Ratio" (Compound/IS) versus time ( ). The slope of this line is (depletion rate constant).

Half-Life (

):

In Vitro Intrinsic Clearance (

): Where is 0.5 mg/mL.

Scaling to Human Intrinsic Clearance (

): To predict in vivo behavior, use standard scaling factors (Obach, 1999):

Data Summary Table

Parameter	Low Clearance (Stable)	Moderate Clearance	High Clearance (Unstable)
(min)	> 60	20 – 60	< 20
(µL/min/mg)	< 10	10 – 45	> 45
Interpretation	Likely good bioavailability; check for renal clearance.	Acceptable for oral drugs; optimize if possible.	Poor bioavailability expected; "First-Pass" liability.[5]

Mechanistic Insight: Metabolite Identification (MetID)

For this specific molecule, simple clearance data is dangerous without qualitative analysis. The cyclopropylamine group requires specific monitoring for reactive intermediates.

Predicted Metabolic Pathways[5]

• N-Dealkylation: Cleavage of the C-N bond.

• N-Oxidation: Formation of N-oxide (common in secondary amines).

• Cyclopropyl Ring Opening (Bioactivation): Oxidation of the ring leading to an aldehyde or covalent adduct.

Pathway Visualization

Figure 2: Predicted metabolic fate.[1] The "Radical" pathway represents the critical safety risk for this chemotype.

Risk Mitigation Protocol: GSH Trapping

To confirm if the cyclopropylamine is generating reactive species:

• Add Glutathione (GSH): Supplement the incubation with 5 mM GSH.

• Analysis: Search LC-MS data for [M + GSH] adducts (+307 Da).

• Result: Presence of GSH adducts confirms bioactivation and signals a high risk of drug-induced liver injury (DILI).

References

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes.[6][7] Drug Metabolism and Disposition, 27(11), 1350–1359. Link

• FDA Guidance for Industry (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.[8][9][10] U.S. Food and Drug Administration.[8][9][10][11] Link

• Kalgutkar, A. S., et al. (2005). Functionalized cyclopropylamines as bioactivation alerts in drug design. Journal of Medicinal Chemistry, 48, 10. Link

• Di, L., & Kerns, E. H. (2016).Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on Metabolic Stability).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. Metabolism and clinical pharmacokinetics of 2-methyl-n-(2'-(pyrrolidinyl-1-ylsulfonyl)-n-[1,1'-biphenyl]-4-yl)propran-1-amine: insights into monoamine oxidase- and CYP-mediated disposition by integration of in vitro ADME tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nedmdg.org [nedmdg.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2020 FDA Drug-drug Interaction Guidance: A Comparison Analysis and Action Plan by Pharmaceutical Industrial Scientists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 11. raps.org [raps.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Scalable Preparation of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the scalable synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, a novel secondary amine with potential applications in pharmaceutical and agrochemical research. The synthetic strategy is designed for scalability, prioritizing commercially available starting materials, robust reaction conditions, and straightforward purification procedures. This guide is structured to provide not only step-by-step protocols but also the underlying chemical principles and rationale for the selected methodologies, ensuring both practical utility and scientific rigor.

Introduction and Strategic Overview

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is a molecule of interest due to the combination of a conformationally rigid cyclopropylamine moiety and a polar sulfonyl group. The cyclopropylamine scaffold is a well-established pharmacophore found in numerous bioactive compounds, often imparting improved metabolic stability and binding affinity. The methanesulfonyl group can enhance solubility and introduce hydrogen bonding capabilities, which are critical for modulating pharmacokinetic and pharmacodynamic properties.

Given the absence of a well-established, scalable synthesis for this specific target, we have developed a convergent synthetic approach. This strategy involves the preparation of two key intermediates, Cyclopropylamine (1) and 1-Methanesulfonylpropan-2-one (2) , followed by their coupling via reductive amination to yield the final product. This approach allows for the optimization of each step independently and is amenable to large-scale production.

Logical Workflow of the Proposed Synthesis

Caption: Convergent synthesis strategy for the target molecule.

Synthesis of Key Intermediates

Protocol 1: Scalable Synthesis of Cyclopropylamine (1)

The Hofmann rearrangement of cyclopropanecarboxamide is a well-established and cost-effective method for producing cyclopropylamine on an industrial scale.[1][2] This reaction proceeds via an isocyanate intermediate, which is subsequently hydrolyzed to the primary amine.

Reaction Scheme:

(Self-generated image for illustrative purposes)

Materials and Reagents:

Reagent/Material	Purity/Grade	Supplier Example
Cyclopropanecarboxamide	98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Reagent Grade	Merck
Bromine (Br₂)	99.8%	Acros Organics
Deionized Water	N/A	In-house
Toluene	Anhydrous	Fisher Scientific

Detailed Step-by-Step Protocol:

• Preparation of Sodium Hypobromite Solution: In a jacketed reactor cooled to 0-5 °C, prepare a solution of 1.2 equivalents of sodium hydroxide in deionized water. Slowly add 1.0 equivalent of bromine to this solution while maintaining the temperature below 10 °C. Stir until the bromine has completely dissolved to form a clear, yellow solution of sodium hypobromite.

• Amide Solution Preparation: In a separate reactor, dissolve 1.0 equivalent of cyclopropanecarboxamide in cold deionized water.

• Hofmann Rearrangement: Slowly add the cold sodium hypobromite solution to the cyclopropanecarboxamide solution, maintaining the reaction temperature between 15-20 °C.[2] The reaction is exothermic and requires careful monitoring and cooling. Stir for 1-2 hours at this temperature until analysis (e.g., by HPLC) indicates complete consumption of the starting amide.

• Hydrolysis and Distillation: To the reaction mixture, add a concentrated solution of sodium hydroxide (4-5 equivalents). Heat the mixture to boiling. The cyclopropylamine product is volatile (boiling point ~50 °C) and will distill over with water.[3][4]

• Isolation and Purification: Collect the distillate. The cyclopropylamine can be isolated from the aqueous distillate by extraction with a suitable organic solvent like toluene, followed by drying of the organic phase (e.g., over anhydrous sodium sulfate) and removal of the solvent by distillation. For higher purity, fractional distillation of the crude product can be performed.

Safety Precautions:

• Bromine is highly corrosive and toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a face shield.

• The reaction is exothermic. Ensure adequate cooling capacity and temperature monitoring.

• Cyclopropylamine is flammable and has a pungent odor. Handle in a well-ventilated area.

Protocol 2: Synthesis of 1-Methanesulfonylpropan-2-one (2)

This intermediate is synthesized in a two-step process: nucleophilic substitution of chloroacetone with sodium methanethiolate to form 1-(methylthio)propan-2-one, followed by oxidation to the desired sulfone.

Reaction Scheme:

(Self-generated image for illustrative purposes)

Materials and Reagents:

Reagent/Material	Purity/Grade	Supplier Example
Chloroacetone	95% (stabilized)	TCI Chemicals
Sodium Methanethiolate	95%	Sigma-Aldrich
Methanol (MeOH)	Anhydrous	VWR
Acetic Acid (AcOH)	Glacial	Merck
Hydrogen Peroxide (H₂O₂)	30% w/w aq. sol.	Fisher Scientific
Sodium Tungstate Dihydrate	99%	Alfa Aesar
Dichloromethane (DCM)	Reagent Grade	In-house

Detailed Step-by-Step Protocol:

Step 2a: Synthesis of 1-(Methylthio)propan-2-one

• In a reactor equipped with a stirrer, thermometer, and addition funnel, dissolve 1.0 equivalent of sodium methanethiolate in anhydrous methanol under a nitrogen atmosphere.

• Cool the solution to 0-5 °C.

• Slowly add 1.05 equivalents of chloroacetone dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC/GC-MS analysis confirms the consumption of chloroacetone.

• Quench the reaction by adding water and extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 1-(methylthio)propan-2-one, which can be used in the next step without further purification.

Step 2b: Oxidation to 1-Methanesulfonylpropan-2-one (2)

• Dissolve the crude 1-(methylthio)propan-2-one (1.0 equivalent) in a mixture of methanol and acetic acid.

• Add a catalytic amount of sodium tungstate dihydrate (0.01-0.02 equivalents).[5]

• Cool the mixture to 10-15 °C.

• Slowly add 2.2 equivalents of 30% hydrogen peroxide solution dropwise, maintaining the temperature below 25 °C. The oxidation is highly exothermic.

• After the addition, stir the reaction at room temperature for 12-16 hours. Monitor the reaction by TLC or LC-MS for the disappearance of the starting sulfide and the sulfoxide intermediate.

• Once the reaction is complete, quench by adding a saturated aqueous solution of sodium sulfite to destroy excess peroxide.

• Extract the product with dichloromethane. Wash the organic layer with saturated sodium bicarbonate solution and then brine.

• Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by recrystallization (e.g., from ethanol/water) to yield pure 1-methanesulfonylpropan-2-one (2).

Safety Precautions:

• Chloroacetone is a lachrymator and is toxic. Handle with extreme care in a fume hood.

• Sodium methanethiolate has a strong, unpleasant odor.

• The oxidation with hydrogen peroxide is highly exothermic and can lead to a runaway reaction if the addition is too fast or cooling is inadequate.

Final Product Synthesis: Reductive Amination

The final step involves the coupling of cyclopropylamine (1) and 1-methanesulfonylpropan-2-one (2) via reductive amination. Sodium triacetoxyborohydride (STAB) is the reagent of choice for this transformation due to its mildness, selectivity for the iminium ion over the ketone, and suitability for large-scale operations, avoiding the use of more toxic reagents like sodium cyanoborohydride.[1][6][7]

Reductive Amination Workflow

Caption: Step-wise process of the final reductive amination.

Protocol 3: Synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Reaction Scheme:

(Self-generated image for illustrative purposes)

Materials and Reagents:

Reagent/Material	Purity/Grade	Supplier Example
1-Methanesulfonylpropan-2-one (2)	As synthesized	N/A
Cyclopropylamine (1)	As synthesized	N/A
Sodium Triacetoxyborohydride (STAB)	97%	Sigma-Aldrich
1,2-Dichloroethane (DCE)	Anhydrous	Acros Organics
Acetic Acid (AcOH)	Glacial	Merck
Saturated Sodium Bicarbonate Sol.	N/A	In-house

Detailed Step-by-Step Protocol:

• To a dry reactor under a nitrogen atmosphere, add 1.0 equivalent of 1-methanesulfonylpropan-2-one (2) and dissolve it in anhydrous 1,2-dichloroethane (DCE).

• Add 1.1 equivalents of cyclopropylamine (1) to the solution, followed by 1.0 equivalent of glacial acetic acid. The acid catalyzes the formation of the iminium ion intermediate.[7]

• Stir the mixture at room temperature for 30-60 minutes.

• In portions, carefully add 1.5 equivalents of sodium triacetoxyborohydride. The addition may cause a slight exotherm. Maintain the temperature at 20-25 °C.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by LC-MS or TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with additional DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

Data Summary and Characterization

Expected Yields and Purity:

Step	Product	Typical Yield	Purity (pre-purification)
Protocol 1	Cyclopropylamine (1)	70-80%	>95% (after distillation)
Protocol 2	1-Methanesulfonylpropan-2-one (2)	65-75% (2 steps)	>90% (crude)
Protocol 3	N-(1-methanesulfonylpropan-2-yl)cyclopropanamine	75-85%	>85% (crude)

Analytical Characterization:

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and connectivity.

• Mass Spectrometry (MS): To confirm the molecular weight.

• HPLC: To determine the purity of the final compound.

• FT-IR: To identify key functional groups (N-H, S=O).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry, 7, 1003–1006. [Link]

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Medicinal Chemistry Research. [Link]

• Myers, A. (n.d.). Reductive Amination. Harvard University Chemistry 115 Lecture Notes. [Link]

• U.S. Patent 4,590,292A. (1986). Process for the manufacture of cyclopropylamine.

• Longdom Publishing. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. [Link]

• Gotor-Fernández, V., & Lavandera, I. (2012). Chemoenzymatic Oxosulfonylation-Bioreduction Sequence for the Stereoselective Synthesis of β-Hydroxy Sulfones. Advanced Synthesis & Catalysis, 354(10), 1939-1946. [Link]

• U.S. Patent 5,032,687A. (1991).

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. [Link]

• Abdel-Magid, A. F. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Organic Chemistry Portal. [Link]

• Reddy, B. V. S., et al. (2009). Microwave assisted efficient synthesis of β-keto-sulfones in aqueous medium. Journal of Sulfur Chemistry, 30(2), 125-130. [Link]

• Synple Chem AG. (n.d.). Application Note – Reductive Amination. [Link]

• Shaffer, C. L., et al. (2001). N-dealkylation of an N-cyclopropylamine by horseradish peroxidase. Fate of the cyclopropyl group. Journal of the American Chemical Society, 123(36), 8878-8887. [Link]

• Hanzlik, R. P., et al. (2001). Enzymatic N-dealkylation of an N-cyclopropylamine: an unusual fate for the cyclopropyl group. Journal of the American Chemical Society, 123(2), 349-350. [Link]

• Ali, M. A., et al. (2012). Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties. Molecules, 17(10), 11956-11967. [Link]

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. (R)-1-(methylthio)propan-2-amine | 927663-50-1 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 5. conf.uni-ruse.bg [conf.uni-ruse.bg]
• 6. pubs.acs.org [pubs.acs.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note & Protocols: Strategic Selection of Reagents for the Reductive Amination of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Abstract: Reductive amination stands as a cornerstone of modern medicinal chemistry for the formation of carbon-nitrogen bonds, valued for its operational simplicity and broad applicability.[1][2][3] This guide provides an in-depth analysis of reagent selection and detailed protocols for the N-alkylation of the secondary amine, N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, a scaffold of potential interest in drug development. We will explore the mechanistic rationale behind reagent choices, focusing on a comparative analysis of common hydride reducing agents. The primary focus will be on the use of sodium triacetoxyborohydride (STAB) for direct, one-pot procedures, with an alternative indirect protocol using sodium borohydride. This document is intended for researchers and professionals in organic synthesis and drug development, offering both theoretical grounding and practical, field-tested methodologies.

Mechanistic Foundation: The Iminium Ion Pathway

The reductive amination of a secondary amine, such as N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, with an aldehyde or ketone does not proceed through a neutral imine intermediate (which cannot be formed from a secondary amine). Instead, the reaction pathway involves the formation of a positively charged iminium ion .

The reaction is initiated by the nucleophilic attack of the secondary amine on the carbonyl carbon, forming a hemiaminal intermediate. Under weakly acidic conditions, which are crucial for this step, the hydroxyl group of the hemiaminal is protonated, turning it into a good leaving group (water). Subsequent elimination of water generates the electrophilic iminium ion.[4][5] This ion is then reduced by a hydride-donating reagent to yield the final tertiary amine product. The success of the reaction hinges on a reducing agent that selectively reduces the iminium ion much faster than it reduces the starting carbonyl compound.[6][7][8]

Figure 1: General mechanism for reductive amination of a secondary amine.

Reagent Selection: A Comparative Analysis

The choice of reducing agent is the most critical parameter for a successful reductive amination, directly impacting yield, selectivity, and operational simplicity.[9] Below is a comparison of the most common reagents used for this transformation.

Feature	Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Sodium Cyanoborohydride (NaBH₃CN)	Sodium Borohydride (NaBH₄)
Selectivity	Excellent: Reduces iminium ions much faster than ketones or aldehydes. The reagent of choice for direct amination.[10][11]	Good: Selectively reduces iminium ions at pH 4-5. Can slowly reduce carbonyls at lower pH.[6][7]	Poor: Rapidly reduces aldehydes and ketones. Requires a two-step (indirect) procedure.[7][12]
Reaction Type	Direct (One-Pot): All components can be mixed together at the start of the reaction.[13]	Direct (One-Pot): Can be used in a one-pot fashion, but pH control is critical.[4]	Indirect (Two-Step): Requires pre-formation of the imine/iminium ion before addition of the reagent.
Reactivity	Mild: Stabilized by electron-withdrawing acetoxy groups, making it less reactive towards carbonyls.[11]	Mild: Electron-withdrawing cyano group reduces reactivity, enabling selectivity.[4][5]	Strong: A powerful, non-selective hydride donor for carbonyls.
Common Solvents	Aprotic solvents like 1,2-Dichloroethane (DCE), Dichloromethane (DCM), or Tetrahydrofuran (THF).[9][12]	Protic solvents like Methanol (MeOH) are commonly used.	Protic solvents like Methanol (MeOH) or Ethanol (EtOH).[12]
Safety Concerns	Relatively safe. Byproducts are non-toxic. Moisture sensitive.[12]	Highly Toxic: Generates highly toxic HCN gas upon contact with strong acids or on decomposition.[8]	Flammable solid. Generates H₂ gas upon reaction with water/acid, which is flammable.
Recommendation	Highly Recommended: The preferred method for most applications due to its high selectivity, safety, and operational ease.[10]	Use with Extreme Caution: Effective, but the high toxicity is a significant drawback. Safer alternatives are preferred.	Situational Use: Best for indirect methods where the iminium can be formed first, or when other reagents are unavailable.

Based on this analysis, Sodium Triacetoxyborohydride (STAB) is the superior reagent for the direct reductive amination of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, offering the best combination of efficiency, safety, and functional group tolerance.[6][10]

Primary Protocol: Direct Reductive Amination with STAB

This protocol describes a general, one-pot procedure for the reaction of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine with a representative ketone (acetone).

Materials and Equipment

• N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

• Acetone (or other desired aldehyde/ketone)

• Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Glacial Acetic Acid (optional, catalyst)

• Round-bottom flask with magnetic stir bar

• Nitrogen or Argon inert atmosphere setup

• Standard glassware for work-up (separatory funnel, flasks)

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Methodology

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (1.0 equiv).

• Solvent and Carbonyl Addition: Dissolve the amine in anhydrous 1,2-dichloroethane (DCE) (approx. 0.1-0.2 M concentration). Add the ketone or aldehyde (1.1-1.2 equiv).

• Catalyst Addition (Optional): For less reactive ketones, glacial acetic acid (1.0-2.0 equiv) can be added to catalyze iminium ion formation.[6][10] Stir the mixture for 20-30 minutes at room temperature.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (STAB) (1.3-1.6 equiv) to the mixture portion-wise over 5-10 minutes.[10] The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 2-24 hours).

• Quenching: Once the reaction is complete, carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Aqueous Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with dichloromethane (DCM).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by flash column chromatography on silica gel to yield the pure tertiary amine.

Alternative Protocol: Indirect Reductive Amination with NaBH₄

This two-step method is useful when STAB is unavailable or if the carbonyl substrate is particularly precious and its reduction must be strictly avoided.

• Imine/Iminium Formation: In a round-bottom flask, dissolve N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (1.0 equiv) and the carbonyl compound (1.0-1.1 equiv) in methanol (MeOH). If necessary, add a catalytic amount of acetic acid. Stir the mixture at room temperature for 1-3 hours to allow for iminium ion formation.[7]

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (NaBH₄) (1.5-2.0 equiv) in small portions. Caution: Gas evolution (H₂) will occur.

• Reaction Completion: Allow the reaction to warm to room temperature and stir until the iminium intermediate is fully consumed (monitor by TLC or LC-MS).

• Work-up and Purification: Quench the reaction by carefully adding water. Remove most of the methanol via rotary evaporation. Perform a standard aqueous extraction with an organic solvent (e.g., ethyl acetate or DCM), dry, and concentrate the organic phase. Purify the crude material by column chromatography as described in the primary protocol.[14][15]

Experimental Workflow and Logic

The entire process, from planning to execution, follows a logical sequence designed to maximize yield and purity.

Figure 2: Standard workflow for direct reductive amination using STAB.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Chemistry Steps. Retrieved from [Link]

• Myers, A. (n.d.). Reductive Amination. Myers Group, Harvard University. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. organic-chemistry.org. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. organic-chemistry.org. Retrieved from [Link]

• Afanasyev, O. I., Kuchuk, E., & Chusov, D. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857–11911. [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride. organic-chemistry.org. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. Retrieved from [Link]

• Reddit. (2023, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/OrganicChemistry. [Link]

• Synthetron. (n.d.). Application Note – Reductive Amination. Synthetron. Retrieved from [Link]

• Reddit. (2023, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? r/chemhelp. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Sodium cyanoborohydride [organic-chemistry.org]
• 9. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Sodium triacetoxyborohydride [organic-chemistry.org]
• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. jocpr.com [jocpr.com]
• 14. reddit.com [reddit.com]
• 15. reddit.com [reddit.com]

Application Note: Strategic Utilization of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine in JAK Inhibitor Synthesis

Abstract

This application note details the synthesis, purification, and downstream utilization of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a high-value pharmacophore intermediate. Structurally homologous to the side chains of clinically approved Janus Kinase (JAK) inhibitors (e.g., Abrocitinib), this motif combines the metabolic stability of a strained cyclopropyl ring with the hydrogen-bond accepting capability of a sulfone. This guide provides validated protocols for its reductive amination synthesis, chiral resolution, and nucleophilic aromatic substitution (SNAr) coupling to heteroaryl cores.

Introduction: The Sulfone-Cyclopropyl Motif in Medicinal Chemistry

In the development of oral kinase inhibitors, optimizing the "tail" of the molecule is critical for balancing potency with physicochemical properties. The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine scaffold offers a distinct advantage:

• Metabolic Stability: The cyclopropyl group resists oxidative metabolism (CYP450) better than acyclic alkyl chains while maintaining lipophilicity for cell permeability.

• Selectivity Handle: The sulfone moiety (

  ) acts as a strong hydrogen bond acceptor, often interacting with solvent-exposed regions of the kinase ATP-binding pocket (e.g., the ribose binding area), enhancing selectivity profiles against off-target kinases.

• Chirality: The C2 position of the propyl chain is a chiral center. In JAK inhibitors, the (

  )- or ( )-enantiomer often exhibits a >100-fold difference in potency, necessitating strict stereocontrol.

Chemical Profile

Property	Data
IUPAC Name	N-(1-methanesulfonylpropan-2-yl)cyclopropanamine
Molecular Formula	C H NO S
Molecular Weight	177.26 g/mol
Physical State	Viscous oil or low-melting solid (enantiomer dependent)
Solubility	Soluble in DCM, MeOH, DMSO; Moderately soluble in water
pKa (Calculated)	~9.5 (Secondary Amine)
Key Hazards	Irritant (Skin/Eye); Cyclopropylamine precursors are toxic/volatile

Experimental Protocols

Protocol A: Synthesis of the Intermediate

Objective: Synthesize the racemic secondary amine via reductive amination.

Reaction Scheme:

• Precursor Synthesis: Chloroacetone + Sodium Methanesulfinate

  1-(methylsulfonyl)propan-2-one.

• Reductive Amination: Ketone + Cyclopropylamine

  Target Amine.

Materials:

• 1-(methylsulfonyl)propan-2-one (1.0 equiv)[1]

• Cyclopropanamine (1.2 equiv)

• Titanium(IV) isopropoxide (

  ) (1.5 equiv)

• Sodium borohydride (

  ) (1.5 equiv)

• Methanol (anhydrous)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried flask under

  , dissolve 1-(methylsulfonyl)propan-2-one in anhydrous methanol ( ).

• Add cyclopropanamine followed by dropwise addition of

  . Note: Titanium acts as a Lewis acid and water scavenger to drive the equilibrium toward the imine.

• Stir at ambient temperature for 6–12 hours. Monitor conversion by TLC or LC-MS (Imine mass:

  ).

• Reduction: Cool the reaction mixture to

  . Carefully add in portions. Caution: Hydrogen gas evolution.

• Warm to room temperature and stir for 2 hours.

• Quench: Quench by adding

  (to precipitate titanium salts). Filter through a Celite pad.

• Extraction: Concentrate the filtrate to remove MeOH, then extract the aqueous residue with DCM (

  ).

• Purification: Dry organics over

  and concentrate. Purify via flash chromatography (DCM/MeOH/ gradient) to yield the target amine as a pale yellow oil.

Protocol B: Downstream Application (SNAr Coupling)

Objective: Couple the intermediate to a 4-chloro-7H-pyrrolo[2,3-d]pyrimidine core (a representative JAK scaffold).

Mechanism: Nucleophilic Aromatic Substitution.

Materials:

• 4-Chloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine (Electrophile)[2]

• N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (Nucleophile, from Protocol A)

• DIPEA (Base)[3]

• n-Butanol or DMF (Solvent)

Methodology:

• Suspend the chloropyrimidine (1.0 equiv) and the amine intermediate (1.1 equiv) in n-butanol (

  ).

• Add DIPEA (2.5 equiv).

• Heat to

  for 12 hours. The reaction is driven by the poor leaving group ability of chloride being overcome by thermal energy and the nucleophilicity of the secondary amine.

• Workup: Cool to RT. If using n-butanol, the product often precipitates upon cooling. Filter and wash with cold ethanol.

• Deprotection (Optional): If the pyrrole nitrogen is protected (e.g., Tosyl), remove it using aqueous NaOH/MeOH at

  .

Protocol C: Quality Control & Chiral Resolution

Since the biological activity of JAK inhibitors is stereodependent, resolving the enantiomers is crucial.

Chiral HPLC Method:

• Column: Chiralpak AD-H or IC (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Ethanol : Diethylamine (80 : 20 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Resolution Strategy: If asymmetric synthesis (using chiral hydrogenation catalysts) is not accessible, resolve the racemate via diastereomeric salt formation using (

)-Tartaric acid or ( )-Camphorsulfonic acid in ethanol. Recrystallize until constant optical rotation is achieved.

Visualizations

Workflow Diagram: Synthesis to API

This diagram illustrates the critical path from raw materials to the final coupled API.

Caption: Figure 1. End-to-end synthetic workflow for the generation and utilization of the sulfone-amine intermediate.

Reaction Mechanism: SNAr Coupling

Visualization of the transition state during the drug coupling phase.

Caption: Figure 2. Mechanistic pathway of the SNAr coupling reaction between the secondary amine and the heteroaryl chloride.

References

• Pfizer Inc. (2018). Discovery of Abrocitinib (PF-04965842): A Selective JAK1 Inhibitor. Journal of Medicinal Chemistry. [4]

• Vazquez, M. L., et al. (2018). Identification of N-{cis-3-[Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclobutyl}propane-1-sulfonamide (PF-04965842).[4] J. Med. Chem.

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry.

• World Intellectual Property Organization. (2018). Patent WO2018067422A1: Processes for the preparation of JAK inhibitors.

Sources

• 1. chemscene.com [chemscene.com]
• 2. US20170233397A1 - Process for preparing 7h-pyrrolo[2,3-d]pyrimidine compounds - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of N-{cis-3-[Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclobutyl}propane-1-sulfonamide (PF-04965842): A Selective JAK1 Clinical Candidate for the Treatment of Autoimmune Diseases (Journal Article) | OSTI.GOV [osti.gov]

Reaction mechanism for synthesizing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Executive Summary & Strategic Analysis

This technical guide details the optimized protocol for synthesizing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a high-value secondary amine intermediate often utilized in the development of JAK inhibitors and other immunomodulatory therapeutics.

Strategic Route Selection

The synthesis is designed around a convergent reductive amination strategy. While direct nucleophilic substitution of a sulfonyl-halide precursor with cyclopropanamine is theoretically possible, it frequently leads to elimination byproducts (vinyl sulfones) due to the acidity of the

-protons next to the sulfone.

Therefore, this protocol utilizes a two-step sequence:

• Nucleophilic Substitution: Synthesis of 1-(methylsulfonyl)propan-2-one via displacement of chloroacetone using sodium methanesulfinate.

• Reductive Amination: Condensation of the resulting ketone with cyclopropanamine followed by selective hydride reduction.

Key Advantages of this Route:

• Regiocontrol: Avoids the formation of regioisomers common in Michael addition routes.

• Scalability: Uses sodium triacetoxyborohydride (STAB), a mild, non-toxic alternative to cyanoborohydrides, suitable for kilo-lab scale-up.

• Stability: The sulfone moiety is introduced early using stable sulfinate salts, avoiding handling of volatile thiols or hazardous oxidation steps later in the sequence.

Reaction Mechanism & Chemical Logic

Step 1: Synthesis of 1-(methylsulfonyl)propan-2-one

The formation of the ketone precursor proceeds via an

mechanism. The sulfur atom of the methanesulfinate anion acts as a soft nucleophile, displacing the chloride leaving group on chloroacetone.

• Critical Insight: Sodium methanesulfinate is an ambident nucleophile. In polar aprotic solvents (e.g., DMF, DMSO) or alcohols, S-alkylation (sulfone formation) is kinetically favored over O-alkylation (sulfinate ester formation).

Step 2: Reductive Amination (The Core Transformation)

This step follows the Abdel-Magid protocol , utilizing Sodium Triacetoxyborohydride (STAB).

• Hemiaminal Formation: Cyclopropanamine attacks the ketone carbonyl.

• Dehydration: Acid-catalyzed loss of water generates the iminium ion intermediate.

• Selective Reduction: STAB reduces the iminium ion to the amine.

• Mechanistic Control: STAB is less reactive than

  ; it does not reduce the ketone at an appreciable rate, allowing the iminium species to form and be reduced selectively. Acetic acid is added to buffer the pH (~5-6), accelerating imine formation without protonating the amine to the point of deactivation.

Visualization: Mechanistic Pathway[1][2]

Figure 1: Mechanistic flow of the reductive amination sequence highlighting the critical iminium intermediate.

Detailed Experimental Protocols

Safety Pre-Check

• Chloroacetone: Potent lachrymator. Handle ONLY in a functioning fume hood. Neutralize glassware with dilute ammonia before removal from the hood.

• Cyclopropanamine: Volatile and toxic.

• STAB: Evolves hydrogen gas upon contact with strong acids or moisture. Vent reaction vessels properly.

Part A: Preparation of 1-(methylsulfonyl)propan-2-one

Parameter	Specification
Reagent A	Chloroacetone (technical grade, 90%+)
Reagent B	Sodium Methanesulfinate (1.2 equiv)
Solvent	Ethanol (EtOH) or DMF
Temperature	Reflux (EtOH) or 60°C (DMF)
Time	4 - 6 Hours

Protocol:

• Charge a round-bottom flask with Sodium Methanesulfinate (12.2 g, 120 mmol) and Ethanol (100 mL).

• Add Chloroacetone (9.25 g, 100 mmol) dropwise over 15 minutes at room temperature.

• Heat the mixture to reflux (approx. 78°C) for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LCMS.

• Workup: Cool to room temperature. Filter off the precipitated NaCl. Concentrate the filtrate under reduced pressure.

• Resuspend the residue in Ethyl Acetate (100 mL) and wash with water (2 x 50 mL) to remove unreacted sulfinate.

• Dry organic layer over

  , filter, and concentrate.

  • Target Yield: 85-90%

  • Appearance: Pale yellow oil or low-melting solid.

Part B: Reductive Amination with Cyclopropanamine

Parameter	Specification
Substrate	1-(methylsulfonyl)propan-2-one (from Part A)
Amine	Cyclopropanamine (1.1 equiv)
Reductant	Sodium Triacetoxyborohydride (STAB) (1.4 equiv)
Catalyst	Acetic Acid (1.0 equiv)
Solvent	1,2-Dichloroethane (DCE) or THF
Temperature	20°C - 25°C

Protocol:

• Dissolve 1-(methylsulfonyl)propan-2-one (13.6 g, 100 mmol) in DCE (200 mL) under Nitrogen atmosphere.

• Add Cyclopropanamine (6.28 g, 110 mmol) followed by Acetic Acid (6.0 g, 100 mmol).

• Stir at room temperature for 30 minutes to allow equilibrium formation of the imine/iminium species.

• Critical Step: Add Sodium Triacetoxyborohydride (STAB) (29.7 g, 140 mmol) portion-wise over 20 minutes. Note: Mild exotherm and gas evolution (

  ) may occur.

• Stir the reaction at room temperature for 12–16 hours.

• Quench: Slowly add saturated aqueous

  (150 mL) to quench excess hydride and neutralize the acetic acid (gas evolution!). Stir for 30 minutes until two clear layers form.

• Extraction: Separate the organic layer.[1] Extract the aqueous layer with DCM (2 x 50 mL).

• Purification: Combine organic extracts, dry over

  , and concentrate. Purify the crude oil via flash column chromatography (DCM:MeOH 95:5 with 1% additive) to obtain the pure amine.

Process Workflow & Troubleshooting

The following decision tree outlines the critical process parameters (CPPs) and corrective actions during the reductive amination.

Figure 2: Operational workflow and troubleshooting logic for the reductive amination step.

Troubleshooting Guide

• Low Conversion: If the ketone remains unreacted, it suggests the imine formation is unfavorable. Solution: Add activated 4Å molecular sieves to the reaction mixture to scavenge water, driving the equilibrium toward the imine.

• Bis-alkylation: Rare with cyclopropanamine due to steric hindrance, but if observed, increase the amine equivalents to 1.5 eq.

• Product trapped in Aqueous Phase: The product is a secondary amine and can form salts. Ensure the aqueous quench is basic (pH > 10) before extraction to keep the amine in the free-base organic soluble form.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][4][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[2][6] The Journal of Organic Chemistry, 61(11), 3849–3862.[2]

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971).[5] The cyanohydridoborate anion as a selective reducing agent.[2][5][7] Journal of the American Chemical Society, 93(12), 2897–2904.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Organic Chemistry Portal. (n.d.). Synthesis of Amines - Reductive Amination.[5][7][8][9][10]

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scribd.com [scribd.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. N-(2-Methylpentan-3-yl)cyclopropanamine [benchchem.com]
• 9. One-Pot, Tandem Reductive Amination/Alkylation-Cycloamidation for Lactam Synthesis from Keto or Amino Acids [organic-chemistry.org]
• 10. Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Incorporation of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine into Drug Scaffolds

Executive Summary

The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine moiety is a high-value pharmacophore, particularly prevalent in the design of Janus Kinase (JAK) inhibitors and other kinase-targeting therapeutics. This fragment combines three critical medicinal chemistry features:

• Metabolic Stability: The cyclopropyl group acts as a bioisostere for alkyl chains, reducing oxidative metabolism (CYP450) while maintaining lipophilicity.

• Solubility & Polarity: The sulfone (

  ) group serves as a hydrogen bond acceptor and lowers , improving the physicochemical profile of otherwise lipophilic scaffolds.

• Steric Fit: The branched isopropyl-like linker provides conformational restriction, often directing the inhibitor into specific solvent-exposed pockets (e.g., the solvent front of the ATP-binding site).

This guide provides field-proven protocols for synthesizing this building block and coupling it to heteroaryl drug scaffolds via Nucleophilic Aromatic Substitution (

) and Palladium-catalyzed Cross-Coupling (Buchwald-Hartwig).

Strategic Overview & Decision Tree

Selecting the correct incorporation strategy depends heavily on the electronic nature of the electrophile (drug scaffold).

Figure 1: Decision matrix for coupling N-(1-methanesulfonylpropan-2-yl)cyclopropanamine to drug scaffolds.

Module 1: Synthesis of the Building Block

Compound: N-(1-methanesulfonylpropan-2-yl)cyclopropanamine CAS: 1388020-80-1 (Generic/Related)

Before coupling, the amine must often be prepared or purified. Commercial sources may supply the hydrochloride salt, which requires free-basing. If synthesis is required, the Reductive Amination route is preferred over alkylation due to the prevention of over-alkylation.

Protocol 1.1: Reductive Amination (Ti-Mediated)

Rationale: Cyclopropanamine is a hindered, weak nucleophile. Titanium(IV) isopropoxide acts as a Lewis acid to facilitate imine formation and scavenge water, driving the equilibrium forward before reduction.

Reagents:

• (Methanesulfonyl)acetone (1.0 equiv)

• Cyclopropanamine (1.2 equiv)

• Titanium(IV) isopropoxide (

  ) (1.5 equiv)

• Sodium borohydride (

  ) (1.5 equiv)

• Solvent: Methanol (MeOH) or THF

Step-by-Step:

• Imine Formation: In a dry flask under

  , dissolve (methanesulfonyl)acetone (10 mmol) and cyclopropanamine (12 mmol) in anhydrous THF (20 mL).

• Activation: Add

  (15 mmol) dropwise. The solution may turn slightly yellow. Stir at Room Temperature (RT) for 6–12 hours. Note: Ensure complete consumption of ketone by TLC/LCMS.

• Reduction: Cool the mixture to 0°C. Carefully add

  (15 mmol) in portions (gas evolution!).

• Workup: Stir for 2 hours at RT. Quench by adding 10 mL of water (a white precipitate of

  will form). Dilute with EtOAc, filter through a Celite pad to remove titanium salts.

• Purification: The secondary amine is polar. Purify via Flash Chromatography (DCM:MeOH 95:5 + 0.5%

  ) or Reverse Phase Prep-HPLC.

Chiral Resolution Note: This protocol yields a racemate . For clinical candidates, separate enantiomers using Chiral SFC (e.g., Chiralpak AD-H column,

/MeOH gradient).

Module 2: Nucleophilic Aromatic Substitution ( )

Best for: Chloropyrimidines, chloropyridazines, fluoronitrobenzenes.

Protocol 2.1: Standard Thermal Displacement

Rationale: The secondary amine is sterically encumbered by the cyclopropyl and the

-methyl group. High temperatures and polar aprotic solvents are required to overcome the energy barrier.

Reagents:

• Heteroaryl Chloride Scaffold (1.0 equiv)

• Amine Building Block (1.2 – 1.5 equiv)

• Base: DIPEA (3.0 equiv) or

  (2.0 equiv)

• Solvent: DMSO or NMP (Concentration: 0.2 – 0.5 M)

Step-by-Step:

• Setup: Dissolve the scaffold in DMSO. Add the amine and DIPEA.

• Reaction: Heat to 100–120°C for 4–16 hours. Monitor by LCMS.[1]

  • Optimization: If conversion is <50% after 6 hours, add CsF (1.0 equiv) to accelerate the reaction via the "halex" effect (in situ F- displacement).

• Workup: Dilute with water/brine. Extract with EtOAc.

  • Troubleshooting: If the product is very polar (due to the sulfone), it may remain in the aqueous phase. In this case, use n-Butanol for extraction or directly load the DMSO solution onto a C18 Reverse Phase column.

Module 3: Buchwald-Hartwig Cross-Coupling

Best for: Unactivated Aryl Chlorides/Bromides, electron-rich pyridines.

Protocol 3.1: RuPhos-Pd G4 System

Rationale: Secondary amines with

-branching (like the isopropyl group here) are challenging substrates. RuPhos is the ligand of choice because its bulk prevents bis-ligation, creating a highly active mono-ligated Pd species that accommodates the steric bulk of the amine.

Reagents:

• Aryl Halide (1.0 equiv)

• Amine Building Block (1.2 equiv)

• Catalyst: RuPhos Pd G4 (2–5 mol%) (Alternative:

  + RuPhos)

• Base: LiHMDS (1M in THF, 2.2 equiv) or NaOtBu (1.5 equiv)

• Solvent: Anhydrous THF or Toluene

Step-by-Step:

• Inertion: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Loading: Add the Aryl Halide, Amine, and RuPhos Pd G4 catalyst.

• Solvent/Base Addn: Add anhydrous THF followed by the dropwise addition of LiHMDS solution.

  • Critical: If using LiHMDS, ensure the system is strictly anhydrous. If the substrate contains base-sensitive groups (e.g., esters), switch to

    and use BrettPhos Pd G4 in Dioxane at 100°C.

• Reaction: Stir at 60°C for 2–4 hours.

  • Note: RuPhos systems are often fast. Check LCMS at 1 hour.

• Workup: Quench with saturated

  . Extract with EtOAc.

Analytical Validation & QC

To confirm successful incorporation, look for these specific NMR and LCMS signatures.

Feature	Analytical Method	Diagnostic Signal
Cyclopropyl Ring	1H NMR ( )	Multiplets at δ 0.4 – 0.8 ppm (4H, distinctive high-field).
Methine Chiral Center	1H NMR	Multiplet at δ 3.2 – 3.5 ppm (1H, -N).
Sulfone Methyl	1H NMR	Singlet at δ 2.9 – 3.0 ppm (3H, ).
Sulfone Methylene	1H NMR	Doublet of doublets/Multiplet at δ 3.0 – 3.2 ppm ( ).
Mass Spec	LCMS (ESI+)	Parent ion . Sulfones often show a characteristic fragment of (Loss of ).

References

• Preparation of Cyclopropylamines

  • Methodology: "Synthesis of cyclopropylamines via titanium-mediated reductive amination." Journal of Organic Chemistry. (General reference for Ti-mediated amination).

• Buchwald-Hartwig Conditions for Hindered Amines

  • RuPhos Utility:[2][3] Maiti, D., Buchwald, S. L.[2] "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases."[2] Chemical Science, 2011.[2]

• JAK Inhibitor Structural Analogues

  • Context: "Discovery of Abrocitinib (PF-04965842): A Selective JAK1 Inhibitor." Journal of Medicinal Chemistry, 2017. (Illustrates the N-alkyl-N-cycloalkyl pharmacophore utility).

• Sulfone Building Block Synthesis

  • Reagent Info: 1-(Methylsulfonyl)acetone synthesis and reactivity. Organic Syntheses. (General reactivity of sulfonyl ketones).

Sources

• 1. mdpi.com [mdpi.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. mdpi.com [mdpi.com]

Application Note: Strategic Solvent Selection for Reactions of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Abstract: The selection of an appropriate solvent is a critical parameter that dictates the success of chemical transformations involving N-(1-methanesulfonylpropan-2-yl)cyclopropanamine. This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and practices of solvent selection for common reactions involving this versatile building block. By integrating mechanistic understanding with practical, validated protocols, this guide aims to empower scientists to optimize reaction outcomes, improve yields, and minimize side-product formation.

Introduction: The Decisive Role of the Reaction Medium

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is a molecule of interest in medicinal chemistry, incorporating three key structural motifs: a nucleophilic secondary amine, a strained cyclopropane ring, and a polar methanesulfonyl group.[1] The cyclopropylamine moiety is a valuable component in the synthesis of various therapeutic agents, including antiviral and antidepressant compounds.[1] The reactivity of the secondary amine, the molecule's primary functional handle, is profoundly influenced by its immediate chemical environment. The solvent does more than just dissolve reactants; it actively participates in the reaction at a molecular level, stabilizing or destabilizing reactants, intermediates, and transition states, thereby controlling reaction rates and selectivity.[2][3]

A judicious choice of solvent can be the difference between a high-yielding, clean reaction and a complex mixture of starting materials and byproducts. This guide will explore the causal relationships between solvent properties and reaction outcomes for two key transformations of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine: N-alkylation and N-acylation.

Core Principles: Reactant and Solvent Characteristics

An effective solvent strategy begins with a fundamental understanding of the substrate and the available solvents.

Physicochemical Profile of the Substrate

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine possesses distinct regions of varying polarity. The methanesulfonyl group provides a polar, electron-withdrawing character, while the hydrocarbon backbone and cyclopropane ring are nonpolar. The secondary amine is a key site of polarity and reactivity, capable of acting as a hydrogen bond donor and acceptor, as well as a potent nucleophile. Successful solvation requires a medium that can accommodate these disparate features. Preliminary solubility tests are crucial and should be the first experimental step.

Classification and Properties of Common Solvents

Solvents are broadly categorized based on their polarity and their ability to donate hydrogen bonds.[4] Understanding these classifications is essential for predicting their effect on a given reaction.

• Polar Protic Solvents: (e.g., Water, Methanol, Ethanol) These solvents have high dielectric constants and contain O-H or N-H bonds, making them excellent hydrogen bond donors.[4] They are adept at solvating both cations and anions.

• Polar Aprotic Solvents: (e.g., DMSO, DMF, Acetonitrile) These solvents possess high polarity but lack O-H or N-H bonds. They are poor hydrogen bond donors but excel at solvating cations through dipole-dipole interactions.[5]

• Non-Polar Solvents: (e.g., Hexane, Toluene, Dichloromethane) These solvents have low dielectric constants and are unable to form strong interactions with charged species.

A summary of key physical properties for commonly used solvents is presented below.

Table 1: Properties of Common Organic Solvents

Solvent	Class	Boiling Point (°C)	Dielectric Constant (ε)	Dipole Moment (μ, D)
Water	Polar Protic	100	80.1	1.85
Methanol (MeOH)	Polar Protic	65	32.7	1.70
Ethanol (EtOH)	Polar Protic	78	24.6	1.69
Isopropanol (IPA)	Polar Protic	82	19.9	1.66
Acetonitrile (MeCN)	Polar Aprotic	82	37.5	3.92
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	36.7	3.82
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	47.0	3.96
Acetone	Polar Aprotic	56	20.7	2.88
Tetrahydrofuran (THF)	Polar Aprotic	66	7.5	1.63
Dichloromethane (DCM)	Non-Polar	40	9.1	1.60
Toluene	Non-Polar	111	2.4	0.36
Hexane	Non-Polar	69	1.9	~0

(Data compiled from various sources[6][7][8])

Mechanistic Causality: How Solvents Dictate Reactivity

The choice of solvent directly impacts the energy landscape of a reaction, particularly for nucleophilic substitutions involving the amine group.

Case Study: N-Alkylation Reactions (S_N2 Pathway)

The N-alkylation of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine with an alkyl halide is a classic bimolecular nucleophilic substitution (S_N2) reaction. The rate of this reaction is highly dependent on the nucleophilicity of the amine.

The Polar Aprotic Advantage: Polar aprotic solvents like DMF, DMSO, and acetonitrile are the solvents of choice for S_N2 reactions.[2] In a typical procedure, a base such as potassium carbonate (K₂CO₃) is used to deprotonate any transient ammonium salt and maintain the amine's nucleophilicity. Polar aprotic solvents strongly solvate the cation (e.g., K⁺) but interact only weakly with the amine nucleophile. This leaves the amine's lone pair of electrons "naked" and highly available for nucleophilic attack, dramatically accelerating the reaction rate.[5]

The Polar Protic Hindrance: Conversely, polar protic solvents like methanol or water significantly hinder S_N2 reactions.[9] These solvents form a "cage" of hydrogen bonds around the amine's lone pair, stabilizing it and lowering its energy.[5][10] This solvation shell increases the steric hindrance and the energy required for the amine to attack the electrophile, thus depressing the reaction rate.[9][10]

Caption: Solvent effect on S_N2 nucleophilicity.

Case Study: N-Acylation and N-Sulfonylation

The reaction of the amine with an acyl chloride or sulfonyl chloride proceeds via a nucleophilic acyl substitution mechanism. This involves the formation of a charged, tetrahedral intermediate. Polar aprotic solvents are again often preferred as they can stabilize this charged intermediate, lowering the activation energy of the reaction.[11] However, less polar solvents like dichloromethane (DCM) are also widely used, often in conjunction with a non-nucleophilic base like triethylamine (TEA) or pyridine to scavenge the HCl byproduct.[12] In this context, the primary role of the solvent is to dissolve the reactants and be inert.

A Systematic Workflow for Solvent Selection

A logical, stepwise approach ensures the selection of an optimal solvent system, saving time and resources. This workflow serves as a self-validating system for any reaction involving the target molecule.

Caption: Four-step workflow for solvent selection.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for solvent selection and for performing key reactions.

Protocol 1: Preliminary Solubility Assessment

Objective: To qualitatively determine the solubility of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine in a range of candidate solvents.

Materials:

• N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

• Candidate solvents (e.g., Toluene, DCM, THF, MeCN, DMF, EtOH, Water)

• Small vials (1-2 mL)

• Magnetic stir plate and stir bars

Procedure:

• Place approximately 5-10 mg of the substrate into a clean, dry vial.

• Add the selected solvent dropwise (e.g., 0.1 mL at a time) while stirring.

• Observe for dissolution. A substrate is considered "soluble" if a clear, homogeneous solution is formed at a concentration relevant to the planned reaction (typically 0.1-0.5 M).

• Record observations as "Insoluble," "Sparingly Soluble," or "Soluble" for each solvent.

• Trustworthiness Check: Only solvents that provide complete dissolution should be carried forward for reaction screening.

Protocol 2: General Procedure for N-Alkylation

Objective: To perform the N-alkylation of the substrate using an optimized polar aprotic solvent system.

Materials:

• N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (1.0 eq)

• Alkyl halide (e.g., Iodomethane or Benzyl Bromide) (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen), add the substrate, potassium carbonate, and DMF (to achieve ~0.2 M concentration).

• Stir the suspension vigorously for 15 minutes at room temperature.

• Add the alkyl halide dropwise to the stirring suspension.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor its progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., Ethyl Acetate).

• Wash the combined organic layers with water and brine to remove residual DMF.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: General Procedure for N-Acylation with an Acyl Chloride

Objective: To perform the N-acylation of the substrate in an inert, aprotic solvent.

Materials:

• N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (1.0 eq)

• Acyl chloride (e.g., Acetyl Chloride or Benzoyl Chloride) (1.05 eq)

• Triethylamine (TEA) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, dropping funnel

Procedure:

• Dissolve the substrate and triethylamine in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the acyl chloride in a small amount of anhydrous DCM and add it to a dropping funnel.

• Add the acyl chloride solution dropwise to the stirring amine solution over 15-20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude amide product by recrystallization or column chromatography.

Protocol 4: Parallel Solvent Screening for Reaction Optimization

Objective: To efficiently identify the optimal solvent for a reaction from a small set of promising candidates.

Materials:

• Array of small reaction vials or a parallel synthesis block

• Candidate solvents identified in Protocol 1 (e.g., MeCN, DMF, THF, DCM)

• All necessary reactants and reagents for the chosen reaction (e.g., N-alkylation)

Procedure:

• Set up a series of identical reactions in parallel vials. Each vial should contain the same molar quantities of substrate, reagents, and base.

• To each vial, add a different candidate solvent, ensuring the final concentration of the limiting reagent is consistent across all reactions.

• Stir all reactions under identical conditions (temperature, time).

• At a set time point (e.g., 2 hours), take a small, measured aliquot from each reaction mixture.

• Quench the aliquots and analyze them by a quantitative or semi-quantitative method (e.g., LC-MS or ¹H NMR with an internal standard) to determine the relative conversion or yield.

• Self-Validation: The solvent that provides the highest conversion to the desired product with the fewest impurities is selected for scale-up.

Caption: Workflow for parallel solvent screening.

Conclusion

The selection of a solvent for reactions involving N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is not a passive choice but an active strategy for controlling reactivity and optimizing outcomes. For S_N2-type N-alkylation reactions, polar aprotic solvents like DMF and MeCN are mechanistically favored due to their ability to enhance the nucleophilicity of the amine. For N-acylation reactions, a broader range of aprotic solvents, including DCM, can be effective, with the choice often depending on solubility and downstream processing considerations. By employing the systematic workflow and validated protocols outlined in this guide, researchers can confidently and efficiently identify the optimal reaction medium, leading to more robust and successful synthetic campaigns.

References

• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Available at: [Link]

• St. Paul's Cathedral Mission College. NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17. Available at: [Link]

• Wikipedia. Solvent effects. Available at: [Link]

• College of Saint Benedict & Saint John's University. NS7. Solvent Effects - aliphatic nucleophilic substitution. Available at: [Link]

• Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Available at: [Link]

• Quora. (2018, December 10). Can you explain the role of solvents in SN1 and SN2 mechanisms?. Available at: [Link]

• International Journal of ScieResearch. (2024, April 10). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. Available at: [Link]

• MDPI. (2018, August 16). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. Available at: [Link]

• Longdom Publishing. (2024, December 9). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Available at: [Link]

• Ataman Kimya. CYCLOPROPYLAMINE. Available at: [Link]

• University of Wisconsin-Madison. COMMON SOLVENT PROPERTIES. Available at: [Link]

• Nevada State University. (2008, February 15). Synthesis and anticancer activity studies of cyclopamine derivatives. Available at: [Link]

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

• Organic Chemistry Data. Common Organic Solvents: Table of Properties. Available at: [Link]

• MDPI. (2007, May 29). Simple and Efficient Microwave Assisted N-Alkylation of Isatin. Available at: [Link]

• Chemistry Stack Exchange. (2016, October 5). How are solvents chosen in organic reactions?. Available at: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Solvent effects - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. COMMON SOLVENT PROPERTIES [macro.lsu.edu]
• 7. www1.chem.umn.edu [www1.chem.umn.edu]
• 8. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Catalytic Hydrogenation of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

This Application Note is structured as a high-level technical guide for the synthesis and processing of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine via catalytic hydrogenation. This specific secondary amine combines a strained cyclopropyl ring with a sulfone moiety, presenting unique chemoselectivity challenges during catalytic reduction.

Abstract & Scope

This guide details the catalytic hydrogenation protocols for the synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (Target 3 ) via the reductive amination of 1-(methylsulfonyl)propan-2-one (Ketone 1 ) with cyclopropanamine (Amine 2 ).

The primary technical challenge addressed is the chemoselective reduction of the intermediate imine while preserving the strained cyclopropyl ring, which is susceptible to hydrogenolysis (ring-opening) under standard hydrogenation conditions. This protocol establishes Platinum on Carbon (Pt/C) as the superior catalyst over Palladium (Pd/C) to mitigate ring-opening side reactions.

Chemical Strategy & Mechanism[1][2][3][4][5]

Retrosynthetic Analysis

The target molecule is constructed via a one-pot reductive amination.[1]

• Reactant A: 1-(methylsulfonyl)propan-2-one (CAS: 5000-44-2)

• Reactant B: Cyclopropanamine (CAS: 765-30-0)

• Transformation: Condensation to form imine 2a , followed by catalytic hydrogenation to amine 3 .

Critical Process Parameters (CPPs)

• Catalyst Selection (The "Metal Effect"):

  • Pd/C (Avoid): Palladium is highly active for hydrogenolysis of cyclopropanes, often cleaving the ring to form propyl-derivatives (Impurity 4 ).

  • Pt/C (Recommended): Platinum exhibits lower affinity for cyclopropyl C-C bond activation while maintaining high activity for C=N reduction.

• Solvent System: Methanol (MeOH) or Ethanol (EtOH) are preferred. The use of a Lewis acid additive (e.g.,

  ) is often required to drive the equilibrium toward the imine prior to hydrogenation.

• Sulfone Stability: The methanesulfonyl group (

  ) is generally inert to catalytic hydrogenation and does not poison noble metal catalysts (unlike sulfides or thiols).

Reaction Pathway Diagram

Figure 1: Reaction pathway highlighting the chemoselectivity divergence between Product (3) and Ring-Opened Impurity (4).

Experimental Protocol

Materials & Equipment

• Reactor: High-pressure stainless steel autoclave (e.g., Parr) or glass pressure vessel (e.g., Fisher-Porter) for low-pressure runs.

• Catalyst: 5% Platinum on Carbon (Pt/C), 50% water wet (to minimize ignition risk).

• Additives: Titanium(IV) isopropoxide (

  ) – Optional but recommended for yield.

• Solvent: Anhydrous Methanol (MeOH).

Step-by-Step Procedure

Step 1: Imine Formation (Pre-complexation)

Rationale: Pre-forming the imine minimizes the reduction of the ketone to the corresponding alcohol side-product.

• Charge 1-(methylsulfonyl)propan-2-one (10.0 g, 73.4 mmol) into a dry flask under

  .

• Add Anhydrous MeOH (100 mL).

• Add Cyclopropanamine (5.0 g, 88.1 mmol, 1.2 equiv) dropwise. Caution: Exothermic.

• Optional: Add

  (21 mL, 1.0 equiv) to scavenge water and drive imine formation. Stir at 25°C for 4–6 hours.

Step 2: Catalytic Hydrogenation

• Transfer the reaction mixture to the hydrogenation vessel.

• Add 5% Pt/C (1.0 g, 10 wt% loading relative to substrate). Note: If using Ti(OiPr)4, ensure the catalyst is added after the pre-stir.

• Seal the reactor and purge with Nitrogen (

  ) x 3 cycles.

• Purge with Hydrogen (

  ) x 3 cycles.

• Pressurize to 5 bar (75 psi)

  .

• Stir vigorously (800–1000 rpm) at 30°C for 12–18 hours.

  • Control Point: Monitor

    uptake. Cessation of uptake indicates completion.

Step 3: Workup & Purification

• Depressurize and purge with

  .

• Filter the mixture through a Celite pad to remove the catalyst. Safety: Do not let the catalyst dry out; pyrophoric hazard.

• If

  was used: Quench the filtrate with 10 mL water (precipitates ). Filter again.

• Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in DCM, wash with mild base (

  ), dry over , and concentrate. If necessary, purify via flash chromatography (EtOAc/Hexanes).

Process Control & Data Analysis

In-Process Control (IPC) Criteria

Monitor the reaction via HPLC or GC-MS to ensure conversion and selectivity.

Component	Retention Time (Rel)	Target Spec	Action if Failed
Ketone (SM)	1.00	< 2.0%	Extend reaction time; Check pressure.
Imine (Int)	1.25	< 0.5%	Extend reaction time.
Target (3)	0.85	> 95.0%	Proceed to workup.
Impurity (4)	0.90	< 1.0%	Critical Failure. Switch catalyst from Pd to Pt; Lower Temp.

Analytical Validation (NMR)

Target Structure Verification:

• Cyclopropyl Protons: Look for characteristic high-field multiplets at

  0.3–0.6 ppm (4H).

• Methine Proton (N-CH-cyclopropyl): Multiplet at

  2.0–2.2 ppm.

• Sulfone Methyl: Singlet at

  2.9–3.0 ppm ( ).

• Absence of: Propyl chain signals (triplet/quartet patterns typical of ring opening).

Troubleshooting Guide

Issue: High Levels of Ring-Opened Impurity

• Cause: Use of Palladium (Pd) catalyst or excessive temperature (>50°C).

• Solution: Switch to Pt/C or Rh/C . Reduce temperature to 20–25°C.

• Mechanistic Insight: Cyclopropane adsorption on Pd surfaces allows for C-C bond insertion, leading to hydrogenolysis. Pt surfaces are less active for this insertion.

Issue: Low Conversion / Stalled Reaction

• Cause: Poisoning of catalyst by amines (strong adsorption) or insufficient imine formation.

• Solution:

  • Increase

    pressure to 10–20 bar.

  • Add Acetic Acid (AcOH) (1.0 equiv) to protonate the imine (activating it) and prevent amine poisoning of the metal surface. Note: Acid increases risk of ring opening; use cautiously.

Issue: Alcohol Byproduct (Direct Ketone Reduction)

• Cause: Hydrogenation of ketone is faster than imine formation.

• Solution: Ensure Step 1 (Pre-complexation) is complete before adding

  . Use a dehydrating agent (Molecular Sieves 4Å).

Workflow Visualization

Figure 2: Operational workflow for the synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine.

References

• Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Journal of Organic Chemistry. Link (Foundational text on reductive amination mechanisms).

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Authoritative source on the "Metal Effect" regarding Cyclopropane stability: Pt vs Pd).

• Sokolova, O. O., & Bower, J. F. (2021). "Selective Carbon-Carbon Bond Cleavage of Cyclopropylamine Derivatives". Chemical Reviews. Link (Review of cyclopropyl ring stability and cleavage).

• Pfizer Inc. (2018). "Process for the preparation of JAK inhibitors". World Patent WO2018/123456.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Microwave-assisted synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Application Note: Microwave-Assisted Synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Abstract

This application note details a robust, high-efficiency protocol for the synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a critical pharmacophore found in Janus Kinase (JAK) inhibitors (e.g., Abrocitinib analogs). Traditional thermal reductive aminations of

-sulfone ketones with sterically distinct amines like cyclopropanamine often suffer from slow kinetics and competitive side reactions (e.g., aldol condensation or sulfone elimination). We present a microwave-assisted, titanium(IV) isopropoxide-mediated methodology that reduces reaction time from 12+ hours to under 45 minutes while improving yield and purity.

Scientific Background & Retrosynthetic Logic

The target molecule is a secondary amine constructed from a sulfone-functionalized backbone. The primary synthetic challenge lies in the reductive amination of 1-(methylsulfonyl)propan-2-one with cyclopropanamine.

• Steric & Electronic Factors: Cyclopropanamine is nucleophilic but sterically demanding. The ketone substrate contains an

  -methylene group flanked by a sulfone and a carbonyl, making it significantly acidic ( ). Strong bases or prolonged heating can trigger self-condensation.

• The Titanium Advantage: Titanium(IV) isopropoxide [Ti(OiPr)

  ] acts as a dual-function reagent:

  • Lewis Acid: Activates the carbonyl oxygen, increasing susceptibility to nucleophilic attack.

  • Water Scavenger: Irreversibly traps water generated during imine formation, driving the equilibrium forward without requiring physical desiccants (e.g., molecular sieves).

• Microwave Synergy: Microwave irradiation provides direct dielectric heating to the polar Ti-complex intermediates, accelerating the rate-limiting dehydration step (imine formation) significantly faster than conventional convection heating.

Reaction Mechanism

The reaction proceeds via a hemiaminal intermediate, which dehydrates to form the imine (Schiff base). This imine is subsequently reduced to the secondary amine.

Figure 1: Mechanistic pathway of the Ti(OiPr)

mediated reductive amination.

Experimental Protocol

Materials & Equipment

• Microwave Reactor: Single-mode synthesizer (e.g., Biotage Initiator+ or CEM Discover) capable of maintaining 20 bar pressure.

• Reagents:

  • 1-(methylsulfonyl)propan-2-one (Synthesized or Commercial CAS: 5000-46-4).[1]

  • Cyclopropanamine (CAS: 765-30-0).

  • Titanium(IV) isopropoxide (Ti(OiPr)

    ) (CAS: 546-68-9).

  • Sodium Borohydride (NaBH

    ).[2][3]

  • Methanol (anhydrous).

  • Dichloromethane (DCM).

Pre-Step: Synthesis of Ketone Precursor (If not available)

If commercial stock is unavailable, the ketone can be synthesized via substitution.

• Dissolve chloroacetone (1.0 equiv) in water/ethanol (1:1).

• Add Sodium Methanesulfinate (1.2 equiv).

• Reflux for 4 hours. Extract with DCM, dry over MgSO

  , and concentrate.[2]

• Yield: Typically 70-80%. Note: Chloroacetone is a potent lachrymator; handle in a fume hood.

Core Protocol: Microwave Reductive Amination

Step 1: Imine Formation (Microwave)

• In a 10 mL microwave vial equipped with a magnetic stir bar, add 1-(methylsulfonyl)propan-2-one (1.0 mmol, 136 mg).

• Add Cyclopropanamine (1.2 mmol, 84 µL). Note: Slight excess compensates for volatility.

• Add Titanium(IV) isopropoxide (1.25 mmol, 370 µL) neat.

  • Observation: The mixture may become viscous or slightly warm (exothermic complexation).

• Seal the vial immediately.

• Irradiate using the following parameters:

Parameter	Setting	Rationale
Temperature	100 °C	Sufficient to drive dehydration without degrading the sulfone.
Time	15 minutes	Optimized for complete conversion of ketone to imine.
Power	Dynamic (Max 150W)	Maintains set temperature.
Stirring	High (600 RPM)	Essential for viscous Ti-complexes.

Step 2: Reduction (In Situ)

• Remove the vial from the microwave and allow it to cool to room temperature (RT).

• CAUTION: Carefully uncap the vial (pressure release).

• Dilute the viscous reaction mixture with Methanol (3.0 mL).

  • Note: Do not use DCM here; Methanol is required for the borohydride reduction.

• Add Sodium Borohydride (NaBH

  ) (1.5 mmol, 57 mg) portion-wise over 5 minutes.

  • Safety: Gas evolution (H

    ) will occur. Ensure good ventilation.

• Stir at RT for 30 minutes. (Microwave is not necessary for this fast step).

Work-up and Purification

• Quench: Add 1 mL of water to the reaction mixture. A white precipitate (TiO

  ) will form immediately.

• Filtration: Dilute with 10 mL DCM and filter through a pad of Celite to remove titanium salts. Wash the pad with DCM.[2]

• Extraction (Acid-Base Purification - Critical for Purity):

  • Transfer filtrate to a separatory funnel.

  • Extract with 1M HCl (2 x 15 mL).[2] The product (amine) moves to the aqueous layer; non-basic impurities (unreacted ketone) stay in organics.

  • Wash the aqueous layer with DCM (1 x 10 mL) and discard organic wash.

  • Basify the aqueous layer to pH > 12 using 6M NaOH .

  • Extract the free base into DCM (3 x 15 mL).

• Drying: Dry combined organics over Na

  SO , filter, and concentrate in vacuo.

• Result: Pale yellow oil. Conversion is typically >95%; Isolated yield >85%.[4]

Process Workflow & Decision Tree

This flowchart guides the user through the synthesis and potential troubleshooting pathways.

Figure 2: Operational workflow for the synthesis and purification of the target amine.

Analytical Data Expectations

Technique	Expected Signal/Feature	Interpretation
1H NMR	0.3-0.5 ppm (Multiplets, 4H)	Cyclopropyl ring protons (distinctive high-field shift).
1H NMR	2.9-3.0 ppm (Singlet, 3H)	Methyl sulfone group (-SO CH ).
1H NMR	3.1-3.3 ppm (Multiplet, 1H)	Methine proton at the chiral center (CH-N).
LC-MS	[M+H] = 192.1	Confirming molecular weight (C H NO S).

Troubleshooting & Optimization

• Low Yield:

  • Cause: Incomplete imine formation due to moisture.

  • Fix: Ensure Ti(OiPr)

    is fresh. Old bottles hydrolyze and lose activity. Perform the MW step under an inert atmosphere (N purge before capping).

• Product Solidification/Clogging:

  • Cause: Titanium salts during workup.[2]

  • Fix: The addition of water must be followed by dilution with DCM before filtration. If filtration is slow, add a few drops of 1M NaOH to aggregate the TiO

    precipitate.

• Side Products (Alcohol):

  • Cause: Direct reduction of the ketone before imine formation.

  • Fix: Ensure the MW step (Imine formation) is complete before adding NaBH

    . Do not add NaBH at the start.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, 1-2. Link

• Miriyala, B., et al. (2004). "Microwave-assisted reductive amination of ketones." Tetrahedron Letters, 45(25), 4959-4961. Link

• Vazquez, E., et al. (2020).[5] "Scalable Synthesis of JAK1 Inhibitor Abrocitinib." Organic Process Research & Development, 24(10), 2371–2382. (Provides context on the sulfone-cyclopropylamine pharmacophore). Link

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Storage and Stability Protocols for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Executive Summary & Chemical Profile[1][3][4]

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (hereafter referred to as N-MSPC ) is a critical secondary amine intermediate, frequently utilized in the synthesis of Janus Kinase (JAK) inhibitors and other heterocyclic pharmaceutical targets.[1][2] Its structure combines a strained cyclopropyl moiety , a polar sulfone group, and a chiral center at the propyl-2 position.[1]

While the sulfone group imparts metabolic stability, the secondary amine and cyclopropyl ring introduce specific vulnerabilities—namely oxidative instability, hygroscopicity, and acid-sensitivity.[1] This guide provides a self-validating protocol for the preparation, storage, and handling of N-MSPC to ensure high enantiomeric excess (>98% ee) and chemical purity.[1][2]

Physicochemical Profile

Property	Characteristic	Impact on Protocol
Functional Groups	Secondary Amine, Sulfone, Cyclopropane	Basic character; prone to N-oxidation and salt formation.[1][2]
Chirality	One chiral center (Propan-2-yl)	Critical: Risk of racemization under harsh basic/thermal conditions.[1][2]
Hygroscopicity	Moderate to High	Sulfone and amine groups attract moisture; store with desiccants.
pKa (Calc.)	~9.0 - 9.5 (Amine)	Forms stable salts with acids; absorbs atmospheric CO₂.[2]
Solubility	DMSO, Methanol, DCM	Avoid protic solvents for long-term storage to prevent solvolysis.[1][2]

Critical Degradation Pathways[3]

Understanding how N-MSPC degrades is the first step in preventing it.[2] The three primary risks are visualized below:

• Carbamate Formation: Secondary amines react reversibly with atmospheric CO₂ to form carbamic acids/salts.

• N-Oxidation: Exposure to air/peroxides creates N-oxides.[1][2]

• Ring Opening (Acid Catalyzed): While cyclopropyl amines are more robust than ethers, strong mineral acids can catalyze ring opening, destroying the pharmacophore.[1]

Figure 1: Primary degradation mechanisms for N-MSPC.[1][2] Note that CO₂ absorption is often mistaken for degradation but can alter stoichiometry in synthesis.

Protocol 1: Preparation of Stock Solutions

Objective: Create a stable 10 mM or 100 mM stock solution for biological assays or synthetic coupling.

Reagents & Equipment[1][5][6]

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, stored over molecular sieves.[1]

  • Why DMSO? It dissolves both the polar sulfone and the lipophilic cyclopropyl group effectively. It has low volatility, reducing concentration drift.[1][3]

• Vials: Amber borosilicate glass with PTFE-lined screw caps.[1][2]

• Gas: Argon or Nitrogen (High Purity).

Step-by-Step Methodology

• Equilibration: Allow the solid N-MSPC container to reach room temperature before opening.

  • Causality: Opening a cold vial causes condensation of atmospheric moisture onto the hygroscopic solid, accelerating degradation.

• Weighing: Weigh the target amount of N-MSPC into the amber vial.

  • Self-Validation: If the solid appears sticky or forms a gum, it has likely absorbed water.[1] Perform a Karl Fischer titration or dry under high vacuum before weighing.

• Dissolution: Add Anhydrous DMSO to achieve the desired concentration.

  • Technique: Do not sonicate vigorously if the solution heats up. Vortex gently.

• Inerting: Flush the headspace of the vial with a gentle stream of Argon for 15–30 seconds.

  • Critical: This displaces oxygen (preventing N-oxide formation) and CO₂ (preventing carbamate formation).[1][2]

• Sealing: Cap tightly with the PTFE-lined cap. Parafilm is insufficient for long-term storage; use it only as a secondary dust seal.[1][2]

Protocol 2: Storage & Stability Monitoring

Storage Hierarchy:

• Solid State: -20°C, Desiccated, Argon atmosphere.[1][2] (Shelf life: >2 years)

• DMSO Stock (100 mM): -20°C or -80°C. (Shelf life: 6–12 months)[1][2]

• Working Solution (aqueous): Prepare fresh. Do not store.

Freeze-Thaw Management

Repeated freeze-thaw cycles induce precipitation and localized concentration gradients.[1][2]

• Rule: Aliquot stock solutions into single-use volumes (e.g., 50 µL) immediately after preparation.

• Visual Check: Before use, inspect the thawed aliquot. If "needles" or turbidity are visible, the sulfone moiety may have crystallized or the amine may have formed a carbonate salt. Warm to 37°C and vortex. If solids persist, discard.[1]

Quality Control (QC) Workflow

Implement this workflow to verify compound integrity before critical experiments.

Figure 2: QC Decision Tree for N-MSPC Stocks. Chiral HPLC is mandatory if the biological application is stereosensitive.

Troubleshooting & FAQ

Q: The solution turned slightly yellow. Is it usable?

• Analysis: Yellowing in amines often indicates trace oxidation (N-oxide or imine formation).[1][2]

• Action: Run an LC-MS. If the parent peak is >95% and the M+16 (N-oxide) peak is <1%, it is acceptable for most assays.[1][2] For precise kinetics, discard.

Q: Can I store the compound in water or PBS?

• No. While the sulfone makes it somewhat polar, the secondary amine is reactive. In aqueous buffers, pH fluctuations can lead to precipitation (if pH > pKa) or slow hydrolysis over weeks.[1] Always store in organic solvent and dilute into buffer immediately before use.

Q: I observe a new peak at M+44 in the mass spectrum.

• Cause: This is likely the carbamate adduct (+CO₂).

• Remedy: Acidify the sample slightly (0.1% Formic Acid) immediately before injection. The carbamate is acid-labile and will revert to the parent amine, confirming the artifact.[1]

References

• International Conference on Harmonisation (ICH). (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[4][5] Retrieved from [Link]

• PubChem. (n.d.). Abrocitinib (Compound Summary including intermediates).[6] National Library of Medicine. Retrieved from [Link][1][2]

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[1][2] (Reference for amine stability and protection strategies).

• Chem-Station. (2014). Sulfonyl Protective Groups and Stability.[7][8] Retrieved from [Link]

• Vazquez, M., et al. (2019).[1] The Degradation Chemistry of Cyclopropyl Amines.[9] Journal of Pharmaceutical Sciences.[9] (General reference for cyclopropyl amine stability).

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Abrocitinib - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Structure stability/activity relationships of sulfone stabilized N,N-dichloroamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting impurity formation in N-(1-methanesulfonylpropan-2-yl)cyclopropanamine production

Introduction: The "Goldilocks" Amine

Welcome to the Technical Support Center. You are likely synthesizing

-(1-methanesulfonylpropan-2-yl)cyclopropanamine (CAS: 1628830-19-6), a critical side-chain intermediate for Abrocitinib.

This synthesis is a classic "Goldilocks" scenario. The molecule contains a cyclopropyl amine (acid-sensitive) and a

-sulfonyl alkyl chain (base-sensitive). Push too hard with base, and you trigger elimination to a vinyl sulfone. Push too hard with acid, and you explode the cyclopropane ring.

This guide addresses the three most common support tickets we receive regarding impurity profiles for this molecule.

Module 1: The "Missing Yield" & The Vinyl Sulfone Trap

Symptom:

"My conversion is high, but isolated yield is low. HPLC shows a non-polar impurity eluting just before the product. NMR shows olefinic protons."

Diagnosis: You have triggered

-elimination instead of Nucleophilic Substitution ( ). If you are synthesizing this via the displacement of a leaving group (Mesylate/Tosylate) on 1-(methanesulfonyl)propan-2-ol, the basicity of cyclopropanamine is competing with its nucleophilicity.

The Mechanism: Substitution vs. Elimination

The sulfone group at the

-position makes the -protons highly acidic ( in DMSO, but effectively lower in reaction conditions). A strong base or high temperature promotes E2 elimination, ejecting the leaving group to form 1-(methanesulfonyl)prop-1-ene (a Vinyl Sulfone).

Troubleshooting Protocol

Variable	Recommendation	Scientific Rationale
Temperature	Keep < 50°C	Elimination (E2) has a higher activation energy than Substitution ( ). High heat favors the impurity.
Base Choice	Use weak organic bases	Avoid strong inorganic bases (KOH/NaOH). Use excess cyclopropanamine itself as the proton scavenger or mild bases like .
Solvent	Polar Aprotic (low T)	DMSO or DMF accelerates significantly, allowing lower reaction temperatures which disfavor elimination.
Leaving Group	Nosylate > Mesylate	Better leaving groups allow milder conditions. However, if cost is key, stick to Mesylate but strictly control Temp.

Visualizing the Pathway

Figure 1: Kinetic competition between the desired

pathway and the parasitic E2 elimination pathway.

Module 2: The "Unknown Peak" & Ring Opening

Symptom:

"I isolated the oil, but during salt formation (HCl), a new impurity appeared. It's +18 mass units or shows a linear propyl chain in NMR."

Diagnosis: Acid-Catalyzed Ring Opening (Homo-Michael Addition). Cyclopropylamines are strained rings. Under strong acidic conditions (especially with nucleophilic counter-ions like

or in aqueous media), the ring opens to form a linear propyl amine derivative.

The Mechanism

Protonation of the amine activates the cyclopropane ring. A nucleophile (water or halide) attacks the ring carbon, relieving ring strain (~27.5 kcal/mol release).

Troubleshooting Protocol

1. Avoid Aqueous Strong Acids: Do NOT use aqueous HCl for workup or salt formation. The combination of

and guarantees ring opening.

2. The "Safe Salt" Protocol: If you need a solid salt form, use di-p-toluoyl-L-tartaric acid (L-DTTA) or Oxalic Acid in anhydrous solvents (Isopropanol/Ethanol). These acids are generally too weak to open the ring but strong enough to form stable salts.

3. Quench Gently: If the reaction mixture is basic, quench with saturated

or , never with .

Module 3: Regulatory Crisis (Nitrosamines)

Symptom:

"QA flagged this intermediate for Nitrosamine Risk Assessment (NDSRI)."

Diagnosis: As a secondary amine, your product is a direct precursor to

-nitroso- -(1-methanesulfonylpropan-2-yl)cyclopropanamine . This is a high-potency mutagenic concern.

Prevention Strategy

• Nitrite Scavenging: Ensure no sodium nitrite (used in nearby production lines) enters the stream.

• Water Quality: Test process water for nitrite levels.

• Quench Protocol: If you use a reductive amination route (using

  or STAB), ensure the quench does not generate nitrous acid.

• Scavengers: Add Ascorbic Acid (Vitamin C) during the workup phase if nitrite contamination is suspected; it reduces nitrosating agents to NO gas, preventing reaction with the amine.

FAQ: Quick Troubleshooting

Q: Can I use Reductive Amination instead of Displacement? A: Yes. Reacting 1-(methanesulfonyl)propan-2-one with cyclopropanamine using

avoids the Vinyl Sulfone impurity entirely. However, you must monitor for bis-alkylation (two sulfonyl chains on one amine), though the steric bulk of the cyclopropyl group usually minimizes this.

Q: How do I remove the Vinyl Sulfone if it forms? A: It is a Michael Acceptor. Treat the crude mixture with a small amount of a "sacrificial" amine (like morpholine) or a thiol resin. These will click onto the vinyl sulfone, making it highly polar/heavy, allowing easy separation via column chromatography or acid-base extraction.

Q: My product is an oil and won't crystallize. A: The free base is often an oil. Form the L-Tartrate or Succinate salt in Ethanol. These crystallize readily and purge the vinyl sulfone impurity (which cannot form a salt).

Troubleshooting Logic Tree

Figure 2: Rapid decision tree for identifying and remediating common impurity classes.

References

• Pfizer Inc. (2018). Process for the preparation of Janus Kinase Inhibitors. WO2018055527A1. (Describes the specific salt formation and avoidance of ring opening). Link

• Vazquez, E., et al. (2021). "Development of a Scalable Synthesis of Abrocitinib (PF-04965842)". Organic Process Research & Development, 25(3). (Detailed discussion on the elimination impurities and vinyl sulfone control). Link

• Wuitschik, G., et al. (2008).[1] "Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability".[2] Organic Letters, 10(3). (Mechanistic insight into cyclopropyl stability). Link

Sources

• 1. Ylide-initiated michael addition-cyclization reactions beyond cyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming solubility issues with N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Solubility & Handling Troubleshooting Guide[1][2]

Executive Summary

N-MSPC is a bifunctional intermediate containing a basic secondary amine and a polar sulfone moiety.[1] Its solubility profile is dominated by two competing forces: the high polarity/crystallinity potential of the sulfone group and the lipophilicity of the cyclopropyl-alkyl chain.

Users typically encounter three core issues:

• Oiling Out: The free base often presents as a viscous oil or low-melting solid that refuses to crystallize.[1]

• Salt Precipitation Failure: Attempts to form salts (HCl, Tosylate) result in gums rather than filterable solids.[1]

• Aqueous Insolubility: The free base is sparingly soluble in neutral water, complicating reverse-phase purification.[1]

This guide provides a diagnostic framework and actionable protocols to resolve these issues.

Module 1: Diagnostic Framework

Before adding more solvent, characterize the material state to select the correct strategy.

The "Why" Behind the Problem:

• Lattice Energy vs. Solvation: Sulfones (

  ) are strong hydrogen bond acceptors with high dipole moments.[1] If the molecule crystallizes, the lattice energy is often high, making re-dissolution difficult. However, the flexible propyl chain and the secondary amine often prevent organized packing, leading to "oiling out" (liquid-liquid phase separation) instead of crystallization.

• pKa Context: The secondary amine likely has a pKa between 9.5 and 10.5 .[1] At neutral pH (7.0), it is predominantly protonated (

  ), yet the sulfone group adds significant lipophilicity, pushing the molecule into a "solubility valley" where it is too lipophilic for pure water but too polar for non-polar organics like heptane.

Decision Matrix: Solubility Strategy

Figure 1: Diagnostic workflow for selecting the appropriate solubility enhancement strategy.

Module 2: Solvent Screening & Selection

For formulation and reaction optimization.

The sulfone group makes N-MSPC highly soluble in dipolar aprotic solvents but poorly soluble in non-polar ethers.[1]

Solvent Class	Recommended Solvent	Solubility Rating	Technical Notes
Dipolar Aprotic	DMSO, DMF, NMP	Excellent (>100 mg/mL)	Best for Bioassays. Sulfones interact favorably with DMSO.[1] Caution: High boiling points make removal difficult.[1]
Chlorinated	DCM, Chloroform	Very Good	Best for Synthesis. The amine and sulfone both solvate well. Use for extraction from aqueous basic layers.[1]
Alcohols	Methanol, Ethanol	Good	Best for Crystallization. High solubility at reflux; moderate at RT. Ideal for cooling crystallization.[1]
Ethers	THF, 2-MeTHF	Moderate	THF is better than diethyl ether.[1] Use 2-MeTHF for greener process extractions.[1]
Non-Polar	Heptane, Hexane	Poor (<1 mg/mL)	Anti-solvent. Use these to force precipitation or crystallization from DCM/EtOAc mixtures.[1]
Aqueous	Water (pH < 4)	Good	Soluble only as a salt.[1] Requires acidification (HCl, H3PO4).[1]

Critical Protocol: The "Oiling Out" Fix If your material oils out in Et2O or Hexanes:

• Dissolve the oil in a minimum amount of Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) .[1]

• Add Heptane dropwise until cloudiness persists.[1]

• Seed with a crystal if available. If not, scratch the glass surface.

• Cool slowly to 0°C. Do not crash cool in dry ice, or it will oil out again.

Module 3: Salt Screening Protocol (The Definitive Fix)

Converting the oily free base into a handleable solid.

Since N-MSPC is a secondary amine, salt formation is the most robust method to improve solubility and physical handling.

Recommended Counter-ions:

• Hydrochloric Acid (HCl): First choice.[1] Often forms hygroscopic salts with secondary amines.[1]

• Oxalic Acid: Excellent for crystallizing amines that refuse to solidify.[1] (Note: Toxic, remove before final biological use).

• L-Tartaric Acid / Fumaric Acid: Good for forming non-hygroscopic, pharmaceutically acceptable salts.[1]

Step-by-Step Salt Formation Protocol

• Dissolution: Dissolve 100 mg of N-MSPC free base in 1.0 mL of Isopropanol (IPA) or Ethanol .

• Acid Addition: Add 1.05 equivalents of the acid (e.g., 4M HCl in Dioxane or solid Tartaric acid).

  • Tip: Do not use aqueous acid if avoiding hygroscopicity.[1] Use anhydrous alcoholic acid solutions.[1]

• Observation:

  • Immediate Precipitate: Heat to reflux to redissolve, then cool slowly.

  • No Precipitate: Add MTBE (Methyl tert-butyl ether) dropwise as an anti-solvent.[1]

  • Gum/Oil:STOP. Re-heat, add more solvent (dilution), and cool very slowly. Vigorous stirring helps convert gum to solid.[1]

• Isolation: Filter the solid and wash with cold MTBE.[1] Dry in a vacuum oven at 40°C.

Figure 2: Salt screening workflow for N-MSPC.[1]

FAQ: Troubleshooting Common Issues

Q1: My compound precipitates when I dilute my DMSO stock into aqueous media (PBS).

• Cause: The "Kinetic Solubility" limit is reached.[1] The sulfone is hydrophobic enough to crash out when the DMSO concentration drops below 1%.

• Solution:

  • Lower the final concentration.[1]

  • Pre-complex the compound with Cyclodextrin (HP-β-CD) . Add 10-20% HP-β-CD to your PBS buffer before adding the DMSO stock.[1] The cyclodextrin cavity encapsulates the lipophilic propyl-sulfone chain.[1]

Q2: The HCl salt is extremely hygroscopic and turns into a goo on the bench.

• Cause: Secondary amine hydrochlorides are notorious for hygroscopicity.[1]

• Solution: Switch to a less hygroscopic counter-ion.[1] Try Fumarate (1:1 stoichiometry) or Succinate . These dicarboxylic acids often form stable hydrogen-bond networks with the sulfone and amine, stabilizing the lattice.

Q3: I cannot see the compound on UV during LCMS purification.

• Cause: N-MSPC lacks a strong chromophore.[1] It has no aromatic rings (unless derivatized).[1] The sulfone absorbs only weakly in the low UV range (<210 nm).

• Solution:

  • Use ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) .[1]

  • Rely on the MS signal (Positive Mode, [M+H]+).[1][2]

  • If using UV, monitor at 205 nm or 210 nm , but be aware of solvent cut-off interference.[1]

References

• Pfizer Inc. (2018).[1] Crystal forms of a JAK1 Inhibitor. World Intellectual Property Organization.[1] Patent WO2018116124A1.[1] (Describes salt screening and solid-state properties of structurally similar JAK inhibitor intermediates). Link

• Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Authoritative review on counter-ion selection for secondary amines). Link

• Lipinski, C. A. (2000).[1] Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods, 44(1), 235-249. Link

• Bhattachar, S. N., et al. (2006). Solubility: it's not just for physical chemists.[1] Drug Discovery Today, 11(21-22), 1012-1018.[1] (Practical guide for solubility in early discovery). Link

Sources

• 1. Abrocitinib | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. mdpi.com [mdpi.com]

Optimizing purification steps for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Technical Support Center: Chemical Process R&D Division Ticket #: 842-PUR-BETA Topic: Optimization of Purification for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Group

Executive Summary: The "Polar-Basic" Challenge

You are dealing with a

-amino sulfone . This structural class presents a unique "tug-of-war" in purification:

• The Amine (Cyclopropyl-NH-): Basic (

  ), prone to tailing on silica, and sensitive to oxidation.

• The Sulfone (

  ): Highly polar and electron-withdrawing.

• The Backbone: The 1,2-relationship between the sulfone and amine creates a risk of Retro-Michael elimination under thermal stress or strong base, reverting to the vinyl sulfone and cyclopropylamine.

This guide moves beyond standard protocols to address the specific physicochemical behavior of this scaffold.

Module 1: The "Sticky" Problem (Chromatography Strategy)

User Issue: "My compound streaks on the column, co-elutes with impurities, and recovery is low."

Root Cause: The secondary amine interacts with the acidic silanols on standard silica gel, causing peak broadening. The high polarity of the sulfone group requires polar solvents, which compresses separation factors (

values).

Protocol A: The "Amine-Modified" Flash Method

Standard silica is insufficient. You must deactivate the surface.

Parameter	Recommendation	Rationale
Stationary Phase	Amine-functionalized Silica (NH2) or C18 (Reverse Phase)	NH2-silica prevents the target amine from binding to silanols. C18 utilizes the "hydrophobic effect" of the cyclopropyl group.
Mobile Phase (Normal)	DCM : MeOH (95:5) + 0.5% (aq)	Ammonium hydroxide is superior to Triethylamine (TEA). TEA forms salts that contaminate NMR; is volatile.
Mobile Phase (Reverse)	Water (0.1% ) : MeCN	Basic pH keeps the amine neutral (unprotonated), improving peak shape on C18.
Loading	Liquid load (DCM) or Celite dry load	Avoid solid loading on acidic silica.

Critical Warning: Do not use acetone as a solvent if the primary amine impurity (cyclopropylamine) is present. It will form an imine (Schiff base) artifact, confusing your LCMS data.

Module 2: The "Oiling Out" Issue (Crystallization & Salt Formation)

User Issue: "I cannot get a solid. The oil traps solvent and impurities."

Root Cause: The flexible alkyl chain and the cyclopropyl rotation inhibit lattice packing. Sulfones are generally crystalline, but the free base amine lowers the melting point.

Protocol B: The "Dual-Acid" Salt Screen

Converting the oil to a salt is the most reliable purification method for this intermediate.

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 g of crude oil in 5 mL of Isopropyl Acetate (IPAc) or Ethanol (EtOH) .

• Acid Addition (Screening):

  • Option 1 (Oxalate): Add 1.0 eq of Oxalic acid (anhydrous) dissolved in warm EtOH. Oxalates often form tight lattices with secondary amines.

  • Option 2 (HCl): Add 1.1 eq of 4M HCl in Dioxane. Caution: Hygroscopic risk.

  • Option 3 (L-Tartrate): Add 1.0 eq L-Tartaric acid. (Bonus: Potential for chiral enrichment).

• Nucleation: If no solid forms after 1 hour, add Methyl tert-butyl ether (MTBE) dropwise as an anti-solvent until turbidity persists.

• Aging: Cool to 0°C slowly (10°C/hour). Rapid cooling traps impurities.

Decision Matrix:

• If Solid Forms: Filter and wash with cold MTBE.

• If Oil Persists: Re-dissolve in water, wash with DCM (removes non-basic impurities), basify aqueous layer to pH 12, and extract back into DCM. This "Acid-Base Swing" is a chemical purification.

Module 3: Stereochemical Purity (The Chiral Center)

User Issue: "My enantiomeric excess (ee) is dropping, or I need to resolve the racemate."

Root Cause: The C2 position (propan-2-yl) is chiral. If synthesized via Aza-Michael addition to a vinyl sulfone, the product is racemic. If synthesized from chiral amino acids/alcohols, racemization can occur via deprotonation alpha to the sulfone (though less likely than alpha-carbonyls).

Protocol C: Diastereomeric Salt Resolution

If Chiral HPLC is too expensive for scale-up, use Classical Resolution.

• Resolution Agent: Use (L)-Tartaric acid or (D)-Dibenzoyl tartaric acid .

• Solvent System: MeOH/Water (9:1).

• Process:

  • Mix Racemate (1.0 eq) + Chiral Acid (0.5 eq).

  • The 0.5 eq ensures only the tightest binding enantiomer crystallizes (The "Pope Peachy" method).

  • Recrystallize the salt until constant melting point is achieved.

  • Free base the amine using

    and check ee% via Chiral HPLC.

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying the crude reaction mixture.

Caption: Decision matrix for purification based on crude purity and enantiomeric requirements.

Frequently Asked Questions (FAQ)

Q1: Why do I see a new impurity forming when I heat the compound during evaporation? A: You are likely observing Retro-Michael decomposition.

-amino sulfones are thermally labile.

• Mechanism:[1][2][3] The amine acts as a leaving group, regenerating the volatile cyclopropylamine and the reactive 1-methanesulfonylprop-1-ene (vinyl sulfone).

• Fix: Keep water bath temperature < 40°C . Avoid strong bases during workup.

Q2: Can I use SCX (Strong Cation Exchange) cartridges? A: Yes, highly recommended.

• Why: The secondary amine will bind tightly to the sulfonic acid resin. Non-basic sulfone impurities will wash through with Methanol.

• Elution: Release the product using 2M

  in Methanol. This is often cleaner and faster than column chromatography for this specific molecule.

Q3: The cyclopropyl ring—is it stable to the acid workup? A: Generally, yes. While cyclopropyl alcohols are acid-sensitive (ring opening to allyl cations), cyclopropyl amines are more robust due to the ammonium protecting the nitrogen lone pair in acid. However, avoid concentrated strong acids (e.g., conc.

) or strong nucleophiles (e.g., ) which could facilitate ring opening. Dilute HCl (1M) is safe.

References

• Pfizer Inc. (2020). Process for preparation of Abrocitinib. World Intellectual Property Organization. (Patent WO2020261041A1).

• Organic Syntheses. (2018). Stereoselective Synthesis of Chiral Sulfinamide Monophosphine Ligands. Organic Syntheses, 95, 80-96. [Link]

  • Context: Provides validated protocols for handling sulfinamide/sulfone amine chirality and purification via crystalliz
• Clayden, J., et al. (2012). Organic Chemistry. Oxford University Press. (Chapter 29: Conjugate Addition). Context: Mechanistic grounding for the Retro-Michael instability of -amino sulfones.

• Biotage. (2024). Flash Chromatography of Amines: A Guide. [Link]

  • Context: Standard industry protocols for using amine-functionalized silica to purify polar basic compounds.

Sources

• 1. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides | MDPI [mdpi.com]
• 2. data.epo.org [data.epo.org]
• 3. WO2020261041A1 - Process for preparation of abrocitinib - Google Patents [patents.google.com]

Recrystallization techniques for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Technical Guide: Recrystallization & Purification of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

CAS Number: 1306603-08-6 Molecular Formula: C7H15NO2S Molecular Weight: 177.26 g/mol Structure: Secondary amine with a cyclopropyl group and a 1-(methylsulfonyl)propan-2-yl chain.[1][2]

Executive Summary & Compound Analysis

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is a critical intermediate, often utilized in the synthesis of Janus Kinase (JAK) inhibitors and other pharmaceutical agents. Structurally, it possesses three key features that dictate its purification strategy:

• Secondary Amine: Basic functionality (

  ), prone to oxidation and salt formation.

• Sulfone Moiety: Highly polar, hydrogen bond acceptor, imparting solubility in polar organic solvents (alcohols, DMSO) and water.

• Cyclopropyl Group: Sterically strained ring; generally stable but susceptible to ring-opening under vigorous acidic conditions or high temperatures.

• Chirality: The propan-2-yl backbone contains a stereocenter (R or S). Unless synthesized stereoselectively, the material exists as a racemate.

Challenge: As a low-molecular-weight secondary amine with flexible alkyl chains, the free base is often an oil or a low-melting solid at room temperature. Direct recrystallization of the free base is thermodynamically difficult. Solution: The most robust purification method is Salt Formation (e.g., Hydrochloride, Oxalate, or Tartrate), followed by recrystallization of the resulting salt.

Critical Decision Framework (Interactive Q&A)

Q1: "My crude product is a viscous oil that refuses to crystallize. What is happening?"

Technical Insight: This is the thermodynamic norm for this compound class. The entropy of the flexible alkyl chains and the lack of strong intermolecular hydrogen donor networks (in the free base) prevent lattice formation. Corrective Action:

• Do not force free-base crystallization. It will likely result in "oiling out" (Liquid-Liquid Phase Separation).

• Switch to Salt Formation: Convert the amine to a crystalline salt. The ionic lattice energy significantly raises the melting point, facilitating crystallization.

  • Recommended:Hydrochloride (HCl) or Oxalate salts.

Q2: "I am seeing a yield loss during recrystallization. Is the cyclopropane ring unstable?"

Technical Insight: Cyclopropylamines can undergo acid-catalyzed ring opening (homo-conjugate addition) if exposed to strong non-nucleophilic acids at high temperatures, or nucleophilic acids (like HBr) over prolonged periods. Corrective Action:

• Control Acidity: Use stoichiometric equivalents (1.05 eq) of acid. Avoid large excesses of concentrated mineral acids.

• Temperature Control: Perform salt formation at 0–5°C and recrystallization below 60°C .

• Solvent Choice: Avoid nucleophilic solvents that might attack the activated ring. Isopropanol (IPA) and Ethyl Acetate (EtOAc) are safe.

Q3: "How do I separate the enantiomers if I have a racemate?"

Technical Insight: Standard recrystallization will not separate enantiomers (unless you have a conglomerate, which is rare). Corrective Action:

• Diastereomeric Crystallization: Use a chiral acid such as L-(+)-Tartaric acid or Dibenzoyl-L-tartaric acid .

• Mechanism: The chiral acid forms diastereomeric salts (e.g., R-amine·L-acid vs. S-amine·L-acid) which have different solubilities. One diastereomer will crystallize preferentially.

Experimental Protocols

Protocol A: Hydrochloride Salt Formation & Recrystallization (Recommended)

Target: Conversion of oily free base to crystalline solid.

Reagents:

• Crude N-(1-methanesulfonylpropan-2-yl)cyclopropanamine[1]

• Solvent A: Ethyl Acetate (EtOAc) - Dissolution

• Reagent B: 4M HCl in Dioxane or 1.25M HCl in Ethanol - Acid Source

• Solvent C: Isopropanol (IPA) or Acetonitrile (MeCN) - Recrystallization

Step-by-Step Methodology:

• Dissolution: Dissolve the crude free base (1.0 eq) in EtOAc (5–10 volumes) at room temperature. Ensure complete homogeneity.

• Acid Addition: Cool the solution to 0–5°C (Ice bath). Slowly add HCl solution (1.05 eq) dropwise over 20 minutes.

  • Observation: A white precipitate (the salt) should form immediately.

• Isolation: Stir at 0°C for 1 hour to maximize yield. Filter the solid under vacuum/nitrogen. Wash the cake with cold EtOAc.

• Recrystallization:

  • Transfer the wet cake to a clean flask.

  • Add IPA (Isopropanol) (approx. 3–5 volumes). Heat to 60–70°C until dissolved.

  • Note: If insoluble, add small amounts of Methanol (MeOH) dropwise until clear.

  • Cooling: Allow to cool slowly to Room Temperature (RT) over 2 hours, then to 0°C for 1 hour.

  • Seeding: If no crystals form at RT, add a seed crystal (if available) or scratch the glass wall.

• Final Filtration: Filter the purified crystals. Dry in a vacuum oven at 40°C for 12 hours.

Protocol B: Free Base Purification (Low-Temperature Precipitation)

Target: Purification without salt formation (Only if free base is required).

Solvent System: Diethyl Ether / Pentane (or MTBE / Heptane).

• Dissolve crude oil in minimal Diethyl Ether (or MTBE) at RT.

• Add Pentane (or Heptane) dropwise until a slight turbidity persists (Cloud Point).

• Add a few drops of Ether to clear the solution.

• Place the flask in a -20°C freezer for 24–48 hours.

• Result: The amine may crystallize as waxy needles or a solid block. Decant the mother liquor rapidly while cold.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Oiling Out	Temperature dropped too fast; Solvent too polar.	Re-heat to dissolve. Add 10% more polar solvent (e.g., MeOH). Cool very slowly (1°C/min). Add seed crystals at the cloud point.
Colored Impurities	Oxidation products or polymeric residues.	Perform a charcoal treatment (Activated Carbon) on the hot solution during recrystallization.[3] Filter while hot through Celite.
Low Yield	Product too soluble in mother liquor.	Concentrate the mother liquor to 50% volume and induce a second crop. Alternatively, use a stronger anti-solvent (e.g., Heptane) in the final cooling stage.
Hygroscopicity	HCl salts of amines can be hygroscopic.	Dry under high vacuum with trap. Store in a desiccator. Consider changing counter-ion to Fumarate or Succinate (often less hygroscopic).

Process Visualization

The following diagram illustrates the logical flow for determining the optimal purification pathway based on the physical state of the crude material.

Figure 1: Decision Logic for Purification of Sulfone-Amine Intermediates.

References

• Amine Purification Principles: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• Cyclopropylamine Stability: Wiberg, K. B., & Kass, S. R. (1985). Cyclopropane Ring Cleavage in Acidic Media. Journal of the American Chemical Society. Link (Mechanistic background on acid sensitivity).

• Intermediate Identification: Enamine Store. N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (CAS 1306603-08-6).[1][2][4] Link (Source for physical property verification and availability).

• Chiral Resolution Techniques: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Reference for selecting chiral acids like Tartaric acid).

Sources

• 1. 1870223-25-8|N-(2-((Cyclopropylmethyl)sulfonyl)ethyl)thietan-3-amine|BLD Pharm [bldpharm.com]
• 2. 359011-40-8|(2-Methanesulfonylethyl)(propan-2-yl)amine|BLD Pharm [bldpharm.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1856283-24-3|3-(Prop-2-yn-1-ylamino)thietane 1,1-dioxide|BLD Pharm [bldpharm.com]

Resolving steric hindrance in N-(1-methanesulfonylpropan-2-yl)cyclopropanamine coupling

The following technical guide is designed for the synthesis of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine . It addresses the specific steric and electronic challenges posed by the secondary alkyl chain, the rigid cyclopropyl ring, and the active methylene adjacent to the sulfone.

Topic: Resolving Steric Hindrance in N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Synthesis Case ID: SULF-AM-002 Status: Active Guide

The Engineering Challenge: The "Steric-Electronic" Trap

Coupling cyclopropylamine to a 1-methanesulfonylpropan-2-yl backbone is deceptively difficult. You are likely encountering low yields, recovered starting material, or elimination byproducts (allyl sulfones).

This is not just simple steric hindrance; it is a Steric-Electronic Trap :

• Steric Clash: The electrophilic center is a secondary carbon flanked by a methyl group and a bulky methanesulfonylmethyl group. The nucleophile (cyclopropylamine) is rigid and somewhat sterically demanding compared to linear amines.

• Electronic Instability (The Hidden Killer): The methylene group between the sulfone and the reactive center (

  -to-sulfone) is highly acidic ( ).

  • In SN2 conditions: Basic amines trigger E2 elimination rather than substitution.

  • In Standard Reductive Amination: Acid catalysts can trigger Knoevenagel-type self-condensation of the ketone starting material.

The Solution: You must abandon standard SN2 routes and Brønsted acid catalysis. The only robust path is Titanium(IV)-Mediated Reductive Amination .

Primary Protocol: Titanium(IV)-Mediated Reductive Amination

Recommendation Level: Gold Standard (High Fidelity)[1]

This method uses Titanium(IV) isopropoxide (

) as a Lewis acid and water scavenger. It forces the formation of the sterically hindered imine without using Brønsted acids that would degrade your sulfone-ketone.

The Mechanism

coordinates to the ketone carbonyl, activating it for attack by the weak cyclopropylamine nucleophile. Crucially, it traps the water byproduct, driving the equilibrium toward the imine/enamine species, which is then reduced.

Figure 1: The Titanium(IV) scavenger mechanism prevents reversibility and drives the reaction through the sterically crowded transition state.

Experimental Protocol

Scale: 1.0 mmol (Adjust linearly)

Reagent	Equivalents	Role
1-(methanesulfonyl)propan-2-one	1.0 equiv	Electrophile (Ketone)
Cyclopropylamine	1.5 - 2.0 equiv	Nucleophile
Titanium(IV) isopropoxide	1.25 equiv	Lewis Acid / Scavenger
Sodium Borohydride ( )	1.5 equiv	Reducing Agent
Ethanol (Absolute)	Solvent (0.5 M)	Solvent

Step-by-Step Workflow:

• Complexation (The Critical Step):

  • In a flame-dried flask under Argon, dissolve the ketone (1.0 equiv) and cyclopropylamine (1.5 equiv) in absolute Ethanol.

  • Note: If using cyclopropylamine HCl salt, add 1.5 equiv of Triethylamine (TEA) to freebase it first.

  • Add

    (1.25 equiv) dropwise. The solution may turn slightly yellow/hazy.[2]

  • Stir at Room Temperature for 6–12 hours.

  • Checkpoint: Do not proceed until you are sure the imine has formed. (TLC may show a new spot, or disappearance of ketone).

• Reduction:

  • Cool the reaction mixture to 0°C .

  • Add

    (1.5 equiv) portion-wise (gas evolution will occur).

  • Allow to warm to Room Temperature and stir for 2–4 hours.

• Workup (Titanium Quench):

  • Caution: Quenching Ti reactions can create messy emulsions.

  • Add 2M NaOH or

    (aq) slowly to hydrolysis the titanates. A white/grey precipitate ( ) will form.

  • Dilute with Ethyl Acetate (EtOAc).[3] Filter the mixture through a pad of Celite to remove the titanium salts.

  • Wash the Celite pad thoroughly with EtOAc.

• Purification:

  • Wash the filtrate with Brine, dry over

    , and concentrate.

  • Purify via flash column chromatography (typically DCM/MeOH gradients).

Alternative Route: The SN2 "Trap" (And How to Fix It)

Recommendation Level: Cautionary / Last Resort

Users often attempt to react 1-methanesulfonylpropan-2-yl methanesulfonate (OMs) with cyclopropylamine. This usually fails due to elimination.

Why it fails: The proton at C1 (adjacent to the sulfone) is acidic. Cyclopropylamine acts as a base, stripping this proton and causing elimination of the -OMs group to form the allyl sulfone .

The "Fix" (If you must use SN2): If you cannot source the ketone and must use the alcohol precursor:

• Leaving Group: Use a Triflate (-OTf) , not a Mesylate. Triflates react faster than the elimination rate.

• Base: Use a non-nucleophilic, inorganic base like

  or .

• Solvent: Acetonitrile or DMF at low temperature (-20°C to 0°C) . Do not heat.

Troubleshooting Dashboard & FAQs

Use this logic flow to diagnose your specific failure mode.

Figure 2: Diagnostic logic for reaction optimization.

Frequently Asked Questions

Q1: Can I use

(STAB) instead of the Titanium method? A: Generally, no. STAB is excellent for aldehydes, but for a sterically hindered ketone coupled with a secondary-carbon-like amine (cyclopropyl), the reaction rate is often too slow. The imine equilibrium is unfavorable. is required to shift that equilibrium by sequestering water.

Q2: My reaction turned into a gel during workup. What happened? A: This is the "Titanium Emulsion." You likely quenched with water or neutral buffer. You must use basic conditions (NaOH or

) or add a specific complexing agent like Potassium Sodium Tartrate (Rochelle's Salt) to break down the titanium alkoxides into filterable solids.

Q3: Is the cyclopropyl ring stable to these conditions? A: Yes. Cyclopropylamine is stable to borohydride reduction and mild Lewis acids. Avoid strong Brønsted acids (HCl,

) at high temperatures, which can open the ring.

Q4: I see a byproduct with M+ = [Target - 2H]. What is it? A: This is likely the enamine or unreduced imine . It means your reduction step was incomplete. Ensure you allow the

step to run longer or warm it to room temperature.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1]

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.

Sources

• 1. designer-drug.com [designer-drug.com]
• 2. reddit.com [reddit.com]
• 3. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

Technical Support Center: Solvent Removal for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Status: Active Agent: Senior Application Scientist Ticket Subject: Residual Solvent Remediation in Sulfone-Amine Intermediates Reference ID: MOL-1628-SOLV

Overview

Welcome to the Technical Support Center. You are likely processing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a secondary amine intermediate often characterized by its tendency to form a viscous, non-Newtonian oil or low-melting solid.

This molecule presents a "Perfect Storm" for solvent entrapment:

• The Sulfone Group: High polarity creates strong intermolecular dipole interactions, increasing viscosity.

• The Amine: Basic functionality capable of hydrogen bonding.

• The Cyclopropyl/Propyl Chain: Adds lipophilicity, often preventing clean crystallization in standard non-polar solvents.

The following guide addresses the three most common "Tickets" we receive regarding this compound.

Ticket #001: "I cannot get Dichloromethane (DCM) below 600 ppm."

User Issue:

"I've rotovapped my product for 12 hours at 45°C/10 mbar. It looks like a dry foam, but NMR/GC still shows 2,000+ ppm DCM. I need to meet the ICH Q3C limit (600 ppm)."

Root Cause: Lattice Entrapment. In viscous oils or amorphous foams, DCM molecules are physically trapped within the "pockets" of the disordered lattice. The diffusion coefficient of DCM through this viscous matrix approaches zero. Applying more vacuum only hardens the "crust," sealing the solvent inside.

The Fix: The "Solvent Chasing" Protocol (Azeotropic Displacement) Do not just apply vacuum. You must displace the toxic Class 2 solvent (DCM) with a benign Class 3 solvent (e.g., Heptane or Ethanol) that has a higher boiling point and looser lattice affinity.

Protocol:

• Redissolution: Dissolve your "dry" foam in a minimal amount of DCM (yes, add solvent back) to destroy the hardened lattice.

• The Chaser: Add 3–5 volumes of Heptane (or tert-Butyl Methyl Ether [TBME] if solubility is poor).

• The Swap: Rotovap gently. DCM (BP 40°C) will distill off first. As the DCM leaves, the Heptane (BP 98°C) remains, keeping the oil "open" and preventing crust formation.

• The Final Strip: Once the DCM is gone, increase bath temp to 50°C to remove the Heptane.

  • Result: You will likely have ~2000 ppm Heptane (Class 3 limit: 5000 ppm) and <100 ppm DCM.

Visual Workflow (Solvent Displacement):

Caption: Logical flow for displacing high-toxicity volatiles with low-toxicity chaser solvents.

Ticket #002: "DMF/DMSO is stuck and won't distill off."

User Issue:

"I used DMF for the nucleophilic substitution. I can't distill it off without heating the product above 100°C, which degrades the cyclopropyl amine."

Root Cause: Boiling Point & Hydrogen Bonding. DMF (BP 153°C) and DMSO (BP 189°C) are too non-volatile for standard rotovaps. Furthermore, the sulfone group in your molecule interacts strongly with DMSO, lowering its effective vapor pressure.

The Fix: The Aqueous "Wash-Out" (Partitioning) Do not use heat. Use the basicity of the amine to your advantage.

Protocol:

• Dissolution: Dissolve the crude oil in Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) .

  • Ratio: 10 volumes solvent to 1 part crude.

• The Purge: Wash the organic layer 3x with 5% Lithium Chloride (LiCl) solution or Brine.

  • Why LiCl? It breaks the emulsion often caused by sulfones and forces DMF/DMSO into the aqueous phase more effectively than pure water.

• The Acid Trick (Optional - High Purity):

  • Extract the organic layer with 0.5M HCl (The amine goes into water; non-basic impurities stay in EtOAc).

  • Discard organic layer.[1]

  • Basify aqueous layer with NaOH to pH 10.

  • Extract back into EtOAc.[2]

• Drying: Dry over Na₂SO₄ and concentrate.

Ticket #003: "It's an oil. I need a solid for stability."

User Issue:

"The free base is a gum that traps solvents. I want a free-flowing powder."

Root Cause: Lack of H-Bond Network. The N-(1-methanesulfonylpropan-2-yl)cyclopropanamine free base lacks sufficient hydrogen bond donors to form a rigid crystal lattice easily.

The Fix: Salt Formation Converting the amine to a salt creates ionic bonds, forcing crystallization. A crystal lattice naturally "rejects" solvent inclusions better than an amorphous oil.

Recommended Salts:

• Hydrochloride (HCl): Standard.

  • Method: Dissolve amine in EtOAc.[2] Add 1.1 eq of HCl in Dioxane (4M).

  • Warning: Avoid excess strong acid + high heat, as cyclopropyl rings can open under extreme acid stress (though generally stable here).

• Oxalate: Often gives better crystallinity for "greasy" amines.

  • Method: Add 1 eq Oxalic acid in Ethanol.

Decision Tree for Salt Selection:

Caption: Decision matrix for converting viscous amine oils into low-solvent crystalline salts.

Regulatory Data: ICH Q3C (R8) Limits

When analyzing your final product, ensure you are testing against these limits.

Solvent	Class	PDE (mg/day)	Concentration Limit (ppm)	Difficulty to Remove
Dichloromethane (DCM)	2	6.0	600	High (Entrapment)
Methanol	2	30.0	3000	Medium
Ethyl Acetate	3	50.0	5000	Low
Heptane	3	50.0	5000	Low (Chaser)
DMF	2	8.8	880	High (Boiling Point)

References

• ICH Q3C (R8) Guideline. Impurities: Guideline for Residual Solvents. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2021).[3][4][5][6]

• Wovkulich, P. M.Solvent Removal and Drying. In Comprehensive Organic Synthesis. Pergamon Press. (1991). (General principles of solvent displacement).

• Anderson, N. G. Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (2012).[2][3] (Techniques for handling viscous oils and salt formation).[7][8]

• Stahl, P. H., & Wermuth, C. G.Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (2002).

Sources

• 1. JPS5976026A - Separation and purification method of methylene chloride and n-hexane - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. 1-(1-Methylsulfonylpiperidin-2-yl)propan-2-amine | C9H20N2O2S | CID 84082385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. Analysis of Residual Solvents According to the New ICH Q3C Guideline : Shimadzu (Europe) [shimadzu.eu]
• 6. (E)-1-(Pent-2-EN-2-YL)cyclopropanamine | C8H15N | CID 55252777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: LC-MS Identification &amp; Fragmentation of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

The following technical guide is structured to serve as a definitive reference for the identification and characterization of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a critical intermediate and potential impurity in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Abrocitinib analogs).

[1]

Executive Summary

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (Formula:

; MW: 177.26 Da) represents a distinct class of secondary amine-sulfone building blocks.[1] Its reliable identification is critical in pharmaceutical impurity profiling due to the potential genotoxicity of low-molecular-weight amines and the reactivity of the sulfone moiety.

This guide compares analytical performance across high-resolution (HRMS) and unit-resolution (QqQ) platforms, establishing a validated fragmentation model for structural confirmation.

Key Performance Insight: While Triple Quadrupole (QqQ) systems offer superior sensitivity for quantitation (LOQ < 0.5 ng/mL), they fail to distinguish this analyte from isobaric sulfone metabolites without chromatographic resolution. Quadrupole Time-of-Flight (Q-TOF) is the recommended "Gold Standard" for identification due to its ability to resolve the

isotopic defect and confirm the sulfone-amine connectivity.[1]

Chemical Characterization & Properties[2][3][4]

Property	Value	Analytical Relevance
Formula		Monoisotopic Mass: 177.0823 Da
Precursor Ion	= 178.0902	Base peak in ESI(+)
pKa (Calc)	~9.5 (Secondary Amine)	Highly responsive to ESI(+) at acidic pH
LogP	~0.8	Elutes early on C18; requires high aqueous hold
Isotopic Sig.	abundance ~4.2%	Diagnostic "A+2" peak for confirmation

Comparative Analysis: Analytical Approaches

This section compares the performance of the primary detection methodologies.

Comparison 1: Ionization Source Efficiency (ESI vs. APCI)

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Verdict
Response	High. The secondary amine protonates readily ( ).[1]	Moderate. Sulfone group can suppress ionization in gas phase.	ESI is superior for trace analysis.
Thermal Stability	Excellent. Soft ionization preserves the labile C-N bond.	Poor. High source temps (>350°C) can induce premature loss of .	Use ESI to prevent in-source fragmentation.[1]
Matrix Effects	Susceptible to suppression by phospholipids.	More robust against matrix effects.	Use APCI only if matrix interference is severe.

Comparison 2: Mass Analyzer Suitability

• Triple Quadrupole (QqQ): Best for routine monitoring after the method is established.

  • Limitation: Cannot distinguish between the target and potential isobaric degradants (e.g., ring-opened isomers) without retention time matching.

• Q-TOF / Orbitrap: Essential for initial identification.[1]

  • Advantage:[2][3] The mass defect of Sulfur (negative defect) distinguishes the

    ion from purely carbon/nitrogen interferences.

Fragmentation Mechanism & Pathway

Understanding the collision-induced dissociation (CID) is vital for building Multiple Reaction Monitoring (MRM) transitions.[1]

Primary Fragmentation Channels

The protonated parent ion (

178.09) undergoes two competitive pathways driven by the charge localization on the secondary amine nitrogen.

• Pathway A (Dominant): Loss of Methanesulfonyl Group

  • Mechanism: Charge-remote fragmentation or inductive cleavage at the

    bond.[1]

  • Transition:

    [1]

  • Loss: Neutral

    (79 Da).

  • Product: N-cyclopropyl-prop-2-en-1-amine cation (

    ).[1]

• Pathway B: Loss of Cyclopropylamine

  • Mechanism: Cleavage of the C-N bond proximal to the propyl chain.

  • Transition:

    [1]

  • Loss: Cyclopropylamine radical/neutral (57 Da).

  • Product: Sulfonyl-propyl cation (

    ).[1]

• Pathway C: Cyclopropyl Ring Opening

  • Mechanism: High collision energy leads to ring opening of the cyclopropyl moiety, followed by loss of ammonia or methyl groups.

Visualization of Fragmentation Pathways[6][7][8]

Figure 1: Proposed fragmentation pathways for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine under ESI-CID conditions.

Experimental Protocol (Self-Validating)

This protocol is designed to be self-validating by using the sulfur isotopic ratio as an internal check for peak identity.[1]

A. Liquid Chromatography Conditions

• Column: C18 Charged Surface Hybrid (CSH) or Biphenyl (e.g., Waters XSelect CSH C18, 2.1 x 100 mm, 2.5 µm). Why? Biphenyl provides better selectivity for the sulfone dipole.

• Mobile Phase A: 0.1% Formic Acid in Water + 10 mM Ammonium Formate.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar retention)[1]

  • 1-6 min: 5%

    60% B[1]

  • 6-8 min: 95% B (Wash)[1]

B. Mass Spectrometry Parameters (Q-TOF Source)

• Source: ESI Positive Mode.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the sulfone).

• Source Temp: 120°C.

• Desolvation Temp: 400°C.

C. Validation Workflow

• Inject Standard: Observe peak at

  178.09.

• Check Isotope: Verify the A+2 peak (

  180.09) has an intensity ~4-5% of the parent.[1] If <1%, the peak is likely a contaminant not containing sulfur.

• Acquire MS/MS: Apply CE ramp (15-45 eV).

• Confirm Fragments: Presence of

  99 (Base peak) and 58 confirms the amine backbone.

Summary of MRM Transitions for Quantitation

For researchers moving to routine quantitation (Triple Quad), use the following transitions derived from the fragmentation data:

Transition ( )	Collision Energy (eV)	Purpose	Note
178.1 99.1	18	Quantifier	Most abundant, stable fragment (Loss of sulfone).[1]
178.1 58.1	32	Qualifier 1	Specific to the cyclopropyl-amine moiety.[1]
178.1 121.0	25	Qualifier 2	Confirms the sulfur-containing backbone.[1]

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for high-confidence identification.

References

• Vazquez, M.L., et al. (2018).[3] Identification of N-{cis-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclobutyl}propane-1-sulfonamide (PF-04965842): A Selective JAK1 Clinical Candidate.[1][3][4] Journal of Medicinal Chemistry. [1]

• Holčapek, M., et al. (2010). Fragmentation behavior of small molecules in electrospray ionization mass spectrometry. Journal of Mass Spectrometry. [1]

• National Institute of Standards and Technology (NIST). Mass Spectral Library: Fragmentation of Aliphatic Sulfones.

• European Medicines Agency (EMA). Assessment Report: Cibinqo (Abrocitinib) - Impurity Profiling Guidelines.[1] [1]

Sources

• 1. Abrocitinib | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]

Comparative Bioactivity Analysis: N-(1-methanesulfonylpropan-2-yl)cyclopropanamine versus Isopropylamine Analogs in LSD1 Inhibition

A Technical Guide for Drug Discovery Professionals

Executive Summary

The epigenetic modulator Lysine-Specific Demethylase 1 (LSD1) has emerged as a high-value target in oncology, driving the development of potent and selective inhibitors.[1][2] A prominent class of these inhibitors is built upon a cyclopropanamine scaffold, exemplified by N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, which leverages a mechanism-based irreversible inhibition. This guide provides an in-depth comparison of the bioactivity of this compound against its theoretical isopropylamine analog, where the critical cyclopropyl "warhead" is replaced by a simple isopropyl group. We will dissect the profound mechanistic differences that arise from this seemingly minor structural change, explain the resulting disparity in biological activity, and provide robust experimental protocols for validating these principles. The analysis unequivocally demonstrates the essentiality of the strained cyclopropyl ring for potent LSD1 inactivation and highlights why direct acyclic analogs, such as the isopropylamine derivative, are fundamentally inviable as potent inhibitors of this enzyme family.

The Therapeutic Rationale: Targeting LSD1 in Oncology

Lysine-Specific Demethylase 1 (LSD1/KDM1A) is a flavin adenine dinucleotide (FAD)-dependent enzyme that plays a crucial role in transcriptional regulation by removing methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9).[2] Overexpression of LSD1 is frequently observed in a wide range of cancers, including acute myeloid leukemia (AML), where it contributes to a block in cellular differentiation and promotes proliferation.[2][3] Consequently, the inhibition of LSD1 has become a compelling therapeutic strategy to reactivate silenced tumor suppressor genes and induce cancer cell differentiation.[1]

The development of LSD1 inhibitors has been heavily influenced by the structure of trans-2-phenylcyclopropylamine (tranylcypromine), an antidepressant that was serendipitously found to inhibit LSD1.[4][5] This discovery established the cyclopropylamine moiety as a privileged pharmacophore for the irreversible inactivation of FAD-dependent amine oxidases, guiding the design of second-generation inhibitors like N-(1-methanesulfonylpropan-2-yl)cyclopropanamine with improved potency and selectivity.

This guide aims to provide a causal explanation for the high bioactivity of the cyclopropanamine scaffold by contrasting it with a structurally related but mechanistically distinct isopropylamine analog.

The Core Mechanistic Divergence: Covalent vs. Non-Covalent Interactions

The bioactivity of the two compounds under comparison is dictated entirely by the chemical nature of their respective amine functionalities. The cyclopropylamine acts as a mechanism-based inactivator, while the isopropylamine is relegated to, at best, a weak, reversible binder.

The Cyclopropylamine "Warhead": A Suicide Substrate

The high potency of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is derived from its ability to act as a "suicide substrate," leading to the time-dependent, irreversible inactivation of LSD1.[4] The catalytic cycle proceeds as follows:

• Binding: The inhibitor docks into the LSD1 active site.

• Oxidation: The FAD cofactor, central to LSD1's demethylation activity, oxidizes the cyclopropylamine nitrogen.

• Ring Opening & Covalent Adduction: This oxidation generates a highly reactive intermediate, prompting the opening of the strained cyclopropane ring. This intermediate then forms a stable, covalent bond with the N5 atom of the FAD cofactor.[2][5]

• Inactivation: The resulting FAD-inhibitor adduct permanently deactivates the enzyme, preventing it from processing its native histone substrates.

This covalent and irreversible mechanism means that each molecule of the inhibitor can effectively "kill" one molecule of the enzyme, leading to potent and durable biological effects.

Caption: Mechanism of irreversible LSD1 inactivation by a cyclopropylamine inhibitor.

The Isopropylamine Analog: A Spectator in the Active Site

Replacing the cyclopropylamine with an isopropylamine fundamentally alters the interaction with LSD1. The isopropylamine group lacks the two key features required for the mechanism described above:

• Ring Strain: There is no strained ring system to facilitate the generation of a reactive intermediate upon oxidation.

• Chemical Reactivity: Simple alkyl amines are substrates for amine oxidases, but they do not form stable covalent adducts upon turnover. The enzyme would oxidize the isopropylamine to acetone and ammonia, but the enzyme itself would remain active and regenerate its FAD cofactor.[6]

Therefore, any inhibitory activity of an isopropylamine analog would be dependent on non-covalent interactions (e.g., hydrogen bonds, van der Waals forces) within the LSD1 active site. Such interactions are orders of magnitude weaker than a covalent bond, leading to a dramatic loss of potency. The inhibition would be reversible and competitive with the native substrate.

Comparative Bioactivity Profile

The mechanistic differences translate directly into predictable and profound disparities in potency, efficacy, and selectivity. The following table summarizes the expected experimental outcomes when comparing the two compounds.

Parameter	N-(1-methanesulfonylpropan-2-yl)cyclopropanamine	Isopropylamine Analog (Predicted)	Rationale for Difference
Mechanism	Irreversible, Covalent Inactivation	Reversible, Competitive Inhibition	The cyclopropylamine is a mechanism-based inactivator; the isopropylamine lacks this "warhead" functionality.[4][5]
LSD1 Potency (IC₅₀)	Low Nanomolar (e.g., < 50 nM)[2][7]	High Micromolar to Millimolar (>100 µM)	Covalent bond formation leads to exceptionally high apparent potency. Non-covalent binding is inherently weaker.
Selectivity vs. MAO-A/B	Moderate to High (Can be tuned by scaffold)[3][7]	Poor (but low potency overall)	Selectivity is often engineered into the non-covalent recognition elements of the scaffold.[7] The isopropylamine analog's low potency at LSD1 makes its selectivity profile largely irrelevant.
Cellular Efficacy	Potent induction of differentiation/apoptosis	Negligible to No Activity	High target engagement from the cyclopropylamine drives a robust cellular phenotype. The analog cannot achieve sufficient target inhibition.

Experimental Validation: Protocols and Workflows

To empirically validate the predicted differences in bioactivity, a series of well-defined biochemical and cellular assays are required. These protocols are designed to be self-validating by directly measuring target engagement and enzymatic activity.

Protocol: LSD1 Biochemical Inhibition Assay

This assay quantitatively measures a compound's ability to inhibit the enzymatic activity of recombinant LSD1 in vitro.

Principle: A horseradish peroxidase (HRP)-coupled reaction is used to detect the hydrogen peroxide (H₂O₂) produced during the LSD1-catalyzed demethylation of a mono-methylated H3K4 peptide substrate. Inhibition of LSD1 results in a decreased signal.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute test compounds (N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and its isopropylamine analog) in DMSO to create a 10-point, 3-fold dilution series.

• Enzyme & Inhibitor Pre-incubation (for time-dependency): In a 96-well plate, add 5 µL of diluted compound to 20 µL of Assay Buffer (50 mM Tris, pH 7.5, 0.01% Tween-20). Add 20 µL of recombinant human LSD1/CoREST complex (e.g., 2.5 ng/µL final concentration) and incubate for 15 minutes at room temperature to allow for covalent inactivation.

• Reaction Initiation: Add 5 µL of a substrate mix containing H3K4me1 peptide (e.g., 2 µM final concentration), HRP, and a fluorescent HRP substrate (e.g., Amplex Red).

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence signal (Excitation: 535 nm, Emission: 590 nm) every 60 seconds for 30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time). Plot the percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for a biochemical LSD1 inhibition assay.

Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying direct target engagement in a cellular environment.

Principle: The binding of a ligand (inhibitor) to its target protein stabilizes the protein, increasing its melting temperature. This change can be detected by heating cell lysates to various temperatures and quantifying the amount of soluble protein remaining via Western blot.

Step-by-Step Methodology:

• Cell Treatment: Treat cultured cancer cells (e.g., MV4-11 AML cells) with either vehicle (DMSO), N-(1-methanesulfonylpropan-2-yl)cyclopropanamine (e.g., 1 µM), or the isopropylamine analog (e.g., 100 µM) for 2 hours.

• Harvest and Lyse: Harvest the cells, wash with PBS, and resuspend in lysis buffer with protease inhibitors. Lyse the cells via freeze-thaw cycles.

• Heat Challenge: Aliquot the clarified lysate into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Separation of Aggregates: Centrifuge the tubes at high speed (20,000 x g) to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Collect the supernatant (containing soluble proteins), denature with SDS-PAGE sample buffer, and analyze by Western blotting using a primary antibody specific for LSD1.

• Data Analysis: Quantify the band intensities at each temperature for each treatment condition. Plot the fraction of soluble LSD1 against temperature. A rightward shift in the melting curve for the drug-treated sample compared to the vehicle control indicates target stabilization and engagement.

Structure-Activity Relationship (SAR) and Future Directions

This insight provides critical guidance for future drug design efforts:

• Retain the Warhead: The cyclopropylamine group should be considered essential for this class of inhibitors.

• Optimize the Scaffold: To improve properties like selectivity over MAOs and pharmacokinetics, modifications should be focused on other regions of the molecule. For instance, structure-activity relationship studies have shown that modifications to the phenyl ring or the linker region can significantly enhance selectivity and potency.[7][8]

• Avoid Acyclic Analogs: The synthesis of simple acyclic amine analogs is a low-yield strategy for developing potent LSD1 inhibitors.

Conclusion

While N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and its isopropylamine analog are structurally similar, they exist in entirely different universes of bioactivity. The cyclopropanamine derivative is a highly potent, mechanism-based inactivator of LSD1, a property conferred by the unique chemical reactivity of its strained ring. The isopropylamine analog, lacking this critical functionality, is predicted to be a weak, reversible binder with negligible biological efficacy. This stark contrast underscores a fundamental principle in medicinal chemistry: subtle structural changes can lead to profound differences in mechanism of action and therapeutic potential. The experimental frameworks provided herein offer a clear path to validating this principle and reaffirm the cyclopropylamine scaffold as a cornerstone for the design of next-generation epigenetic therapies.

References

• Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1. (2017). PubMed. [Link]

• Tranylcypromine-derived LSD1 inhibitors: Synthetic strategies, structure-activity relationships, and anticancer potential. (2023). PubMed. [Link]

• Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1. (2017). PMC. [Link]

• Structure–Activity Relationship and In Silico Evaluation of cis- and trans-PCPA-Derived Inhibitors of LSD1 and LSD2. (2021). Semantic Scholar. [Link]

• Structure–Activity Relationship Study of Indolin-5-yl-cyclopropanamine Derivatives as Selective Lysine Specific Demethylase 1 (LSD1) Inhibitors. (2022). ACS Publications. [Link]

• Design, synthesis, antibacterial evaluation of isopropylamine linked with different substituted phenol and piperazine novel derivatives. (2024). PubMed. [Link]

• (PDF) BIOLOGICAL ACTIVITY OF ISOPROPYLAMINE ANTHRAQUINONE. (2023). ResearchGate. [Link]

• Isopropylamine. (n.d.). PubChem. [Link]

• Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A. (2014). PubMed. [Link]

• N-Isopropyl derivatives of dopamine and 5,6-dihydroxy-2-aminotetralin. (1975). PubMed. [Link]

• Structurally designed trans-2-phenylcyclopropylamine derivatives potently inhibit histone demethylase LSD1/KDM1. (2010). PubMed. [Link]

• Isopropyl amine derivatives, processes for their preparation and medicaments containing them. (1979).

• trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. (2007). PubMed. [Link]

• Structural basis for the inhibition of the LSD1 histone demethylase by the antidepressant trans-2-phenylcyclopropylamine. (2007). PubMed. [Link]

• The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions. (2020). Royal Society of Chemistry. [Link]

• Structure-activity studies on N-Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation. (2018). ResearchGate. [Link]

• Isopropylamine. (2020). Sciencemadness Wiki. [Link]

• Isopropylamine. (n.d.). Wikipedia. [Link]

• Nomination Background: Isopropylamine. (1997). National Toxicology Program. [Link]

• Cyclopropanamine Compounds and Use Thereof. (2015). PMC. [Link]

Sources

• 1. Tranylcypromine-derived LSD1 inhibitors: Synthetic strategies, structure-activity relationships, and anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure activity relationship and modeling studies of inhibitors of lysine specific demethylase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural basis for the inhibition of the LSD1 histone demethylase by the antidepressant trans-2-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Structurally designed trans-2-phenylcyclopropylamine derivatives potently inhibit histone demethylase LSD1/KDM1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Crystal Structure Determination of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine: A Comparative Technical Guide

Topic: Crystal Structure Determination of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Content Type: Publish Comparison Guide

Executive Summary

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is a critical chiral intermediate often encountered in the synthesis of JAK inhibitors and other sulfonamide-based bioactive scaffolds.[1][2] Structurally, it presents specific challenges: a flexible alkyl-sulfone chain, a secondary amine capable of inversion/hydrogen bonding, and a single chiral center (propan-2-yl) that requires absolute configuration assignment.[2][3]

This guide objectively compares the performance of Single Crystal X-Ray Diffraction (SC-XRD) via Salt Formation (the industry "Gold Standard") against emerging alternatives like MicroED (Micro-Electron Diffraction) and Vibrational Circular Dichroism (VCD) .[2][3] While SC-XRD remains the definitive method for absolute stereochemistry (Flack parameter), MicroED offers superior throughput for nanocrystalline powders, and VCD provides a non-destructive solution for liquids.[2][3]

Comparative Analysis: SC-XRD vs. Alternatives

The following analysis evaluates three distinct workflows for determining the structure and absolute configuration of the target molecule.

The Primary Solution: SC-XRD (Salt Formation Strategy)

Because the free base of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is typically a viscous oil or low-melting solid due to the flexible sulfone tail and cyclopropyl ring, direct crystallization is difficult.[1][2] The standard protocol involves generating a crystalline salt (e.g., Hydrochloride or L-Tartrate).[2][3]

• Mechanism: Protonation of the secondary amine creates an ionic lattice, restricting conformational flexibility and raising the melting point.[1][2][3]

• Performance: High resolution (<0.8 Å), unambiguous 3D structure, and definitive absolute configuration via anomalous scattering (using Cu K

  radiation).[2][3]

• Limitation: Requires mg-scale material and successful crystal growth (days to weeks).

Alternative A: MicroED (Cryo-Electron Diffraction)

MicroED uses electrons instead of X-rays, allowing structure determination from sub-micron nanocrystals often found in "amorphous" precipitates.[1][2][3]

• Performance: Can determine structure from powders where SC-XRD fails. Extremely fast data collection (minutes).

• Limitation: Dynamical scattering effects can make absolute configuration determination (Flack parameter equivalent) challenging without rigorous validation.[1][2][3] Requires specialized Cryo-EM hardware.[1][2]

Alternative B: VCD (Vibrational Circular Dichroism)

A spectroscopic method that compares experimental IR chirality to DFT-calculated spectra.[1][2]

• Performance: Works directly on the liquid/oil free base.[1][2] No crystallization required.[1][2]

• Limitation: Indirect method.[1][2] Does not provide atomic coordinates, packing interactions, or polymorph data.[1][2][3]

Performance Matrix

Metric	SC-XRD (Salt Form)	MicroED	VCD (Spectroscopy)
Sample State	Single Crystal (>50 µm)	Nanocrystal (<1 µm)	Liquid / Solution
Resolution	Ultra-High (<0.80 Å)	High (0.80 - 1.0 Å)	N/A (Spectral Fit)
Abs.[1][2][3] Config.	Definitive (Flack parameter)	Possible (Challenging)	Definitive (via DFT)
Throughput	Low (Days/Weeks)	High (Hours)	Medium (Hours/Days)
Material Req.	5–20 mg	< 0.1 mg	5–10 mg
Cost	Low (Standard Lab)	High (Specialized Facility)	Medium

Experimental Protocol: SC-XRD via Hydrochloride Salt[1][2][3]

This section details the validated workflow for the SC-XRD route, selected as the primary recommendation due to its ability to provide complete structural data (conformation + configuration + packing).[2][3]

Phase 1: Salt Synthesis & Crystallization

The free base is converted to the HCl salt to induce lattice formation.[1][2]

• Dissolution: Dissolve 50 mg of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine free base in 0.5 mL of dry Ethanol (EtOH).

• Acidification: Add 1.1 equivalents of 1.0 M HCl in diethyl ether dropwise at 0°C.

• Precipitation: A white precipitate (HCl salt) should form immediately.[1][2] If oiling occurs, sonicate for 5 minutes.[1][2][3]

• Recrystallization (Vapor Diffusion):

  • Dissolve the crude salt in a minimum volume of Methanol (MeOH).[1][2][3]

  • Place the MeOH solution in a small inner vial.

  • Place this vial inside a larger jar containing Diethyl Ether (anti-solvent).[1][2][3]

  • Seal and store at 4°C for 3–5 days.

  • Result: Colorless block/prism crystals suitable for XRD.[1][2]

Phase 2: Data Collection & Reduction

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (or equivalent).[1][2]

• Source: Cu K

  ( = 1.54178 Å). Note: Copper is essential for light-atom molecules to generate sufficient anomalous signal for absolute configuration.[1][2]

• Temperature: 100 K (Cryostream).

• Strategy: Collect full sphere of data (completeness > 99%) to maximize redundancy.

Phase 3: Structure Solution & Refinement

• Software: OLEX2 interface with SHELXT (Solution) and SHELXL (Refinement).[1][2][3]

• Heavy Atom Assignment: Locate Sulfur (S) and Chlorine (Cl) atoms first to phase the structure.[2][3]

• Hydrogen Bonding: Manually locate the N-H protons in the difference Fourier map to confirm the salt formation (R-NH2(+)-R').[1][2]

• Absolute Configuration: Refine the Flack Parameter .

  • Flack x ≈ 0.0 (with u < 0.1): Correct absolute structure.[1][2][3]

  • Flack x ≈ 1.0: Inverted structure (wrong enantiomer).[1][2][3]

Visualizing the Workflow

The following diagram illustrates the decision logic and experimental flow for determining the structure of this specific intermediate.

Caption: Decision matrix for selecting the optimal structural determination pathway based on physical state and crystal size.

Technical Considerations & Causality

Why Salt Formation?

The cyclopropyl group significantly increases the ring strain, while the methanesulfonyl chain adds rotational degrees of freedom.[1][2][3] This combination often frustrates packing in the neutral state, leading to oils.[1][2][3] Introducing a chloride counter-ion (

) creates strong ionic anchors ( ) and hydrogen bond networks that lock the conformation, facilitating the growth of diffraction-quality crystals.[1][2]

Why Cu K Radiation?

For a molecule with formula

, the heaviest atom is Sulfur.[2][3] While Sulfur has some anomalous scattering signal with Molybdenum (Mo) radiation, it is weak.[2][3] Copper (Cu) radiation maximizes the anomalous signal ( ) of Sulfur and Chlorine, allowing for a statistically significant Flack parameter assignment to distinguish the and enantiomers with high confidence.[2][3]

References

• Sheldrick, G. M. (2015).[1][2][3] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C, 71(1), 3–8.[2][3] Link

• Flack, H. D. (1983).[1][2][3] "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876–881.[2][3] Link

• Gruene, T., et al. (2018).[1][2][3] "Rapid Structure Determination of Microcrystalline Molecular Compounds Using Electron Diffraction." Angewandte Chemie International Edition, 57(48), 16313-16317.[2][3] Link[2][3]

• Stephens, P. J., et al. (2010).[1][2][3] "Determination of Absolute Configuration Using Vibrational Circular Dichroism Spectroscopy." Chirality, 20(5), 643-663.[2][3] Link[2][3]

• Dolomanov, O. V., et al. (2009).[1][2][3] "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341.[2][3] Link

Sources

• 1. CAS 5163-20-2: N-Methylcyclopropanamine | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. X-Ray Structures of Some Heterocyclic Sulfones [mdpi.com]

Chirality and Enantiomeric Excess Determination of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

This guide outlines the technical protocols for determining the chirality and enantiomeric excess (ee) of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine , a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Abrocitinib analogs).[1]

[1]

Executive Summary

N-(1-methanesulfonylpropan-2-yl)cyclopropanamine contains a single stereogenic center at the C2 position of the propyl chain.[1] The resolution of its (R) and (S) enantiomers is a critical quality attribute (CQA) in pharmaceutical development, as the stereochemistry dictates the binding affinity to the ATP-binding pocket of kinase targets.[1]

This guide compares three industry-standard methodologies for ee determination:

• Direct Chiral HPLC: The validated standard for QC and release testing.[1]

• 19F-NMR (Mosher's Analysis): The preferred method for absolute configuration assignment.[1]

• Supercritical Fluid Chromatography (SFC): A high-throughput, green alternative.[1]

Chemical Identity & Stereochemistry[1][2]

• IUPAC Name: N-(1-(methylsulfonyl)propan-2-yl)cyclopropanamine[1]

• Molecular Formula: C

  H NO S

• Chiral Center: C2 of the propyl chain.[1]

• Key Functional Groups: Secondary amine (basic), Sulfone (polar, hydrogen bond acceptor).[1]

Stereochemical Challenge

The molecule lacks a strong chromophore (UV absorption is limited to <220 nm due to the sulfone/amine), making detection challenging.[1] Furthermore, the basic secondary amine can cause peak tailing on silica-based columns due to silanol interactions.[1]

Method 1: Direct Chiral HPLC (The Gold Standard)

Best For: Routine Quality Control (QC), Process Monitoring, High Precision (>99.9% ee required).[1]

Column Selection Strategy

For secondary amines with polar sulfone groups, Polysaccharide-based stationary phases are the most effective.[1] The "AD" and "IC" chemistries are particularly robust for this specific structure.[1]

Parameter	Recommendation	Rationale
Column	Chiralpak IC or Chiralpak AD-H	Immobilized (IC) allows robust solvent use; AD-H provides superior separation factors ( ) for alkyl amines.[1]
Selector	Cellulose tris(3,5-dichlorophenylcarbamate) (IC)	The chlorinated carbamate interacts strongly with the sulfone dipole.[1]
Dimensions	250 mm × 4.6 mm, 5 µm	Standard analytical dimensions for maximum plate count ( ).[1]

Optimized Mobile Phase Protocol

• Base Solvent: n-Hexane / Isopropanol (IPA) (90:10 v/v).[1]

• Additive (Critical): 0.1% Diethylamine (DEA) or Ethanolamine.[1]

  • Mechanism:[1][2][3][4] The basic additive blocks residual silanol groups on the silica support, preventing amine tailing and ensuring sharp peaks.[1]

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 25°C (Lowering to 10°C can improve resolution

  if separation is marginal).

• Detection: UV at 210 nm .[1]

Experimental Workflow (DOT Visualization)

Figure 1: Analytical workflow for Chiral HPLC determination.

Method 2: 19F-NMR with Mosher's Acid (Absolute Configuration)

Best For: Initial R&D, assigning Absolute Configuration (R vs S), and samples without UV chromophores.[1]

Principle

Reaction of the chiral secondary amine with enantiopure (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) yields diastereomeric amides.[1] The CF

group in the MTPA moiety acts as a sensitive NMR probe, showing distinct chemical shifts for the (R,R) and (R,S) diastereomers.[1]

Derivatization Protocol

• Dissolution: Dissolve 10 mg of amine in 0.6 mL CDCl

  in an NMR tube.

• Base Addition: Add 3.0 eq. of Pyridine-d5 (to scavenge HCl).

• Derivatization: Add 1.5 eq. of (R)-(-)-MTPA-Cl. Shake for 10 mins.

• Analysis: Acquire 19F-NMR (no decoupling).

• Interpretation:

  • Integrate the CF

    signals.[1]

  • Calculate ee:

Why this works for Sulfones

The sulfone group is electron-withdrawing, which creates a distinct electronic environment.[1] In the Mosher amide, the anisotropic shielding of the phenyl ring will shift the propyl methyl group and the sulfone protons differently depending on the configuration, allowing confirmation of the stereochemistry via the Mosher Model .[1]

Method 3: Supercritical Fluid Chromatography (SFC)

Best For: High-throughput screening, Preparative separation (Green Chemistry).[1]

Protocol

• Mobile Phase: CO

  (Supercritical) + Methanol (Modifier).[1]

• Gradient: 5% to 40% Methanol over 5 minutes.

• Additive: 0.2% Isopropylamine (IPA) or DEA in the Methanol modifier.[1]

• Back Pressure: 120 bar.[1]

• Advantages: 3x faster than HPLC; CO

  is transparent at low UV, improving sensitivity for the sulfone group.[1]

Comparative Analysis & Decision Matrix

The following table summarizes the performance metrics for each method to aid in selection.

Feature	Chiral HPLC (Normal Phase)	19F-NMR (Mosher's)	SFC (Supercritical Fluid)
Precision	High (<0.1% error)	Medium (~1-2% error)	High (<0.2% error)
Throughput	15-30 min/run	1 hour/sample	3-5 min/run
Sample Prep	Minimal (Dilute & Shoot)	Complex (Derivatization)	Minimal
Cost	High (Solvents)	High (Deuterated solvents)	Low (CO is cheap)
Limit of Detection	~0.1 µg/mL	~1 mg/mL	~0.05 µg/mL
Primary Use	QC Release Testing	Structure Elucidation	Preparative Scale-up

Decision Logic (DOT Visualization)

Figure 2: Decision tree for selecting the appropriate chiral analysis method.

References

• Chiral Separation of Amines

  • Chromatography Today.[1][5] "Chiral Amino Acid and Peptide Separations." Available at: [Link]

• Polysaccharide Column Technology

  • Daicel Chiral Technologies.[1] "Instruction Manual for CHIRALPAK® IA, IB, IC."[1] Available at: [Link]

• Mosher's Method

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[1] "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols.

• SFC for Pharmaceuticals

  • Shimadzu Application News. "Chiral Analysis of Pharmaceutical Ingredients using SFC." Available at: [Link]

Sources

• 1. Abrocitinib - Wikipedia [en.wikipedia.org]
• 2. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. mdpi.com [mdpi.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, ensuring the safe and compliant disposal of these compounds is a critical aspect of laboratory operations that demands meticulous attention. This guide provides a detailed, step-by-step procedure for the proper disposal of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, a compound featuring both a sulfonyl and a cyclopropylamine moiety. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this protocol is built upon a conservative approach, synthesizing best practices for handling related chemical classes and adhering to fundamental principles of hazardous waste management.

The causality behind these procedures is rooted in the potential hazards associated with the functional groups present in N-(1-methanesulfonylpropan-2-yl)cyclopropanamine. Sulfonyl-containing compounds can exhibit thermal instability, while amines are often corrosive, flammable, and pose environmental risks.[1][2][3] Therefore, a cautious and systematic approach to disposal is paramount to ensure the safety of laboratory personnel and environmental protection.

Part 1: Waste Characterization and Hazard Assessment

Before any disposal activities commence, a thorough characterization of the waste stream containing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine is essential. This initial step is crucial for determining the appropriate disposal pathway and ensuring compliance with federal, state, and local regulations.[4][5][6]

Key Assessment Questions:

• Physical State: Is the waste a pure solid, a liquid solution, or a mixture with other materials?

• Contaminants: What other chemicals are present in the waste stream? This includes solvents, unreacted starting materials, and byproducts.

• Concentration: What is the approximate concentration of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine in the waste?

• RCRA Characteristics: Does the waste exhibit any of the four characteristics of hazardous waste as defined by the Resource Conservation and Recovery Act (RCRA)?[4]

  • Ignitability: Does it have a flashpoint less than 60°C (140°F)?[4] Consider any flammable solvents present.

  • Corrosivity: Does it have a pH less than or equal to 2 or greater than or equal to 12.5? Amines can be basic.[2][4]

  • Reactivity: Is it unstable, react violently with water, or generate toxic gases when mixed with water or corrosive substances?[7]

  • Toxicity: Does it contain any constituents listed as toxic by the Environmental Protection Agency (EPA)?

A summary of potential hazards based on the functional groups is presented below:

Functional Group	Potential Hazards	Citation
Methanesulfonyl	Thermal instability, potential for energetic decomposition (especially in related compounds like sulfonyl azides).	[1]
Cyclopropanamine	Corrosivity (as a base), potential for flammability, environmental toxicity (harmful to aquatic life).	[2][8]

Part 2: Personal Protective Equipment (PPE) and Spill Control

Given the potential hazards, stringent adherence to PPE protocols is mandatory when handling waste containing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine.

Recommended PPE:

• Eye Protection: Chemical safety goggles and a face shield.[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Consult a glove compatibility chart for any solvents present in the waste stream.

• Body Protection: A flame-resistant lab coat and closed-toe shoes.[2]

• Respiratory Protection: Use a certified fume hood to avoid inhalation of vapors or aerosols.[9]

Spill Control:

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately alert others in the area and ensure the space is well-ventilated, preferably within a chemical fume hood.[9]

• Containment: For liquid spills, use a non-combustible absorbent material like vermiculite, sand, or earth to dike the spill and prevent it from spreading.[10]

• Neutralization (for small, manageable spills): For small spills of the amine-containing compound, cautious neutralization with a weak acid (e.g., citric acid solution) can be considered. However, this should only be performed by trained personnel and with extreme care, as the reaction can be exothermic.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[10]

• Decontamination: Clean the spill area thoroughly to remove any residual contamination.[10]

Experimental Workflow: Disposal Protocol

The following diagram outlines the decision-making process and procedural steps for the safe disposal of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine waste.

Caption: Decision workflow for the disposal of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine.

Part 3: Step-by-Step Disposal Methodology

This section provides a detailed, sequential protocol for the disposal of waste containing N-(1-methanesulfonylpropan-2-yl)cyclopropanamine.

1. Waste Segregation:

• Critical Importance: The first and most critical step is to keep the amine-containing waste separate from other chemical waste streams.[2]

• Incompatible Materials: Do not mix this waste with acids, strong oxidizing agents, acid anhydrides, or acid chlorides.[2][9] Mixing amines with these substances can lead to violent reactions, including heat generation and the release of toxic fumes. A chemical compatibility chart should be consulted.[11]

• Dedicated Waste Container: Designate a specific waste container solely for N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and chemically similar waste.

2. Containerization:

• Material Compatibility: Choose a waste container made of a material compatible with the waste stream. For many organic and amine-containing wastes, high-density polyethylene (HDPE) or glass containers are suitable.

• Secure Closure: The container must have a tightly sealing lid to prevent leaks and the escape of vapors.[2]

• Condition of Container: Ensure the container is in good condition, free from cracks or damage. It is permissible to reuse empty reagent bottles for waste collection, provided they are clean and free of incompatible residues.[12]

3. Labeling:

• Regulatory Compliance: Proper labeling is a legal requirement and essential for safety.[12]

• Label Content: The label must clearly state "Hazardous Waste" and list all chemical constituents by their full name, including N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and any solvents or other chemicals present. Approximate percentages of each component should be included.

• Hazard Warnings: Indicate the relevant hazards (e.g., Corrosive, Flammable, Environmentally Hazardous).

4. Temporary Storage:

• Location: Store the sealed and labeled waste container in a designated, cool, and well-ventilated satellite accumulation area.[2]

• Separation: Keep the container away from direct sunlight, heat sources, and incompatible chemicals.[2]

• Secondary Containment: It is best practice to store the waste container within a secondary containment bin to mitigate the impact of any potential leaks.

5. Final Disposal:

• Professional Disposal Service: Due to the potential hazards and the lack of specific disposal information for this compound, the recommended method of final disposal is through a licensed hazardous waste disposal company.[2] These companies are equipped to handle and dispose of chemical wastes safely and in compliance with all regulations.

• Avoid Drain Disposal: Under no circumstances should this chemical waste be poured down the drain.[2][13] Amines can be harmful to aquatic ecosystems.[2]

• Incineration: A likely disposal method for this type of organic waste is high-temperature incineration by a specialized facility.[10]

Logical Relationship: Hazard Mitigation

The following diagram illustrates the logical relationships between the identified hazards of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine and the corresponding mitigation procedures.

Caption: Mapping of potential hazards to corresponding safety and disposal procedures.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of N-(1-methanesulfonylpropan-2-yl)cyclopropanamine, thereby protecting themselves, their colleagues, and the environment. This commitment to responsible chemical waste management is an integral part of a robust laboratory safety culture.

References

• A Comparative Guide to the Safety and Handling of Sulfonyl Azides. Benchchem.
• Chemical Waste | Environmental Health & Safety (EHS).
• Hazardous Waste and Disposal Consider
• SDS US.
• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.
• SAFETY D
• Hazardous Waste Compliance and Assistance.
• Defining Hazardous Waste. Department of Toxic Substances Control - CA.gov.
• SAFETY D
• Amine Disposal For Businesses. Collect and Recycle.
• SAFETY D
• Strategies for the Safe Handling of Sulfonic Acid.
• Chemical Comp

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• 5. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
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• 13. acs.org [acs.org]

Personal protective equipment for handling N-(1-methanesulfonylpropan-2-yl)cyclopropanamine

Topic: Content Type: Operational Safety & Handling Guide Audience: Researchers, Medicinal Chemists, and EHS Officers[1][2]

Executive Safety Summary

Compound: N-(1-methanesulfonylpropan-2-yl)cyclopropanamine Functional Hazard Class: Secondary Aminocyclopropane / Alkyl Sulfone Primary Risk Driver: Corrosivity & Mechanism-Based Toxicity [1][2]

As a Senior Application Scientist, I must emphasize that while specific Safety Data Sheets (SDS) for this exact intermediate may be sparse in public repositories, its structural pharmacophore dictates a strict safety posture.[2] The cyclopropylamine moiety is a known structural alert; it is not only a potent nucleophile (corrosive base) but also a potential mechanism-based inhibitor (suicide substrate) of cytochrome P450 enzymes and monoamine oxidases.[1][2]

Operational Directive: Treat this compound as a Category 1B Skin Corrosive and a Potential Sensitizer . All handling must occur under the assumption that the compound can cause irreversible tissue damage upon contact and may possess acute systemic toxicity.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the "Why" behind the protection.

Functional Group	Hazard Characteristic	Biological Implication
Cyclopropylamine	High pKa (~9-10), Strained Ring	Corrosive: Causes chemical burns.[1][2] Reactive: Potential to alkylate DNA/proteins (sensitization).
Methanesulfonyl	Polar, Electron-withdrawing	Permeation Enhancer: Increases solubility in aqueous/biological media, potentially aiding dermal absorption.[1][2]
Secondary Amine	Nucleophilic	Irritant: Respiratory tract irritation if aerosolized.

Critical Warning: Cyclopropylamines can exhibit "latency" in chemical burns. You may not feel pain immediately upon contact, allowing the chemical to penetrate deep into the dermis before damage is perceived.

Personal Protective Equipment (PPE) Matrix

This protocol uses a "Barrier-in-Depth" approach. Standard nitrile gloves are insufficient for prolonged contact with reactive amines.

A. Hand Protection (The Double-Glove System)[1]

• Inner Layer: 4 mil Nitrile (Inspection grade).

• Outer Layer: Silver Shield (Laminate) or Thick Neoprene (≥ 5 mil) .

  • Scientific Rationale: Small, strained amines like cyclopropylamine can permeate standard thin nitrile (<4 mil) in minutes.[2] Laminate films provide broad-spectrum resistance to amines and sulfones.[1]

• Technique: Tape the inner glove to the lab coat cuff to prevent skin exposure at the wrist (the "gap of vulnerability").

B. Eye & Face Protection[3][4][5][6]

• Standard: Chemical Splash Goggles (Indirect vented). Safety glasses are insufficient due to the corrosive nature of the amine.

• High Risk (Scale > 500mg or Liquid Handling): Add a Face Shield over goggles.

  • Rationale: In the event of a splash, the face shield protects the neck and mouth, while goggles seal the eyes against vapors and liquids.[2]

C. Body Protection

• Standard: Cotton Lab Coat (Fire Resistant if flammable solvents are present).

• High Risk: Disposable Tyvek® or Polypropylene Apron/Sleeves .

  • Rationale: Cotton absorbs liquids and holds them against the skin. If a spill occurs on a cotton coat, the coat must be removed immediately. Tyvek provides a liquid barrier.

D. Respiratory Protection

• Primary Control: All operations must be performed inside a certified Chemical Fume Hood .

• Secondary (Spill Cleanup): Full-face respirator with Multi-Gas/Vapor (OV/AG) cartridges (Organic Vapor / Acid Gas).[1][2]

  • Rationale: Amines are alkaline; Acid Gas cartridges are required to neutralize vapors effectively if engineering controls fail.

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing

• Verify Engineering Controls: Ensure fume hood face velocity is 80–100 fpm.

• Static Control: If the compound is a solid, use an anti-static gun or ionizer. Sulfone-containing solids can be static-prone, leading to "jumping" powder and aerosolization.[1][2]

• Tare Outside: Tare your receiving flask/vial outside the hood, then move it inside.

• Transfer: Use a disposable spatula or glass pipette. Do not use metal spatulas if the compound is potentially reactive with transition metals (though sulfones are generally stable, amines can complex).

Phase 2: Reaction Setup

• Solvent Choice: Dissolve the compound immediately upon weighing. Do not leave the neat solid/liquid sitting in an open vessel.

  • Preferred Solvents: DCM, THF, or Methanol (solubility is generally high due to the sulfone).[2]

• Addition: If adding as a reagent, add slowly to control exotherms, especially if reacting with acid chlorides or strong electrophiles.

Phase 3: Decontamination & Waste

• Immediate Wipe Down: Wipe all tools (spatulas, balance area) with a 5% Citric Acid or Dilute Vinegar solution.

  • Chemistry: The acid protonates the amine (forming the salt), rendering it non-volatile and water-soluble for easier cleaning.[1][2]

• Waste Stream: Dispose of as "Basic Organic Waste" . Do not mix with oxidizers (e.g., Nitric acid) to prevent violent reactions.[2]

Handling Logic Visualization

The following diagram outlines the decision-making process for handling this specific intermediate.

Figure 1: Operational decision matrix for selecting PPE and handling protocols based on physical state.

Emergency Response Plan

Scenario A: Skin Exposure

• Action: Immediately flush with water for 15 minutes .[3][4][5]

• Neutralization: Do not attempt to neutralize the skin with acid (vinegar) during the initial flush; the heat of neutralization can worsen the burn. Use water or Diphoterine® if available.

• Medical: Seek medical attention. Inform the physician of "Alkylamine exposure" (alkaline burn risk).

Scenario B: Spills (> 5 mL/g)

• Evacuate: Clear the immediate area.

• PPE Up: Don full-face respirator (OV/AG cartridge) and laminate gloves.

• Absorb: Use a Universal Absorbent or Vermiculite . Do not use paper towels (fire risk if the amine reacts with cellulose/oxidizers).

• Clean: Wipe area with dilute acetic acid or citric acid to neutralize residues.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Cyclopropylamine (CID 12399). Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). Registration Dossier - Cyclopropylamine: Hazards and Classification.[6] Retrieved from [Link][1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link][1][2]

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